Mart-1(27-35)(human)

Core Science & Biosynthesis

The Machinations of an Immune Target: An In-depth Technical Guide to the Processing and Presentation of the MART-1(27-35) Epitope

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The Melanoma Antigen Recognized by T-cells 1 (MART-1), also known as Melan-A, is a key tumor-associated antigen in melanoma, with its MART-1(27-35) epitope being a primary target for cytotoxic T lymphocyte (CTL) responses.[1][2] Understanding the intricate cellular pathways that govern the processing and presentation of this epitope is paramount for the development of effective immunotherapies. This guide provides a comprehensive technical overview of the MART-1(27-35) processing and presentation cascade, from its generation in the cytoplasm to its ultimate display by HLA-A*0201 on the melanoma cell surface. We will delve into the critical roles of the proteasome, the transporter associated with antigen processing (TAP), and the endoplasmic reticulum aminopeptidase (ERAP), offering field-proven insights into the experimental methodologies used to interrogate this crucial immunological axis.

Introduction: The Significance of MART-1 in Melanoma Immunology

MART-1 is a transmembrane protein found in normal melanocytes and is highly expressed in the majority of melanoma tumors.[1][3] Its physiological function is linked to the biogenesis of melanosomes, where it forms a complex with the PMEL17/gp100 protein, ensuring its proper trafficking and stability.[4] For the immune system, however, MART-1's significance lies in its ability to be processed into immunogenic peptides that are presented by Major Histocompatibility Complex (MHC) class I molecules.[3]

The most well-characterized of these is the MART-1(27-35) nonapeptide, with the amino acid sequence AAGIGILTV.[5][6] This epitope, when presented by the HLA-A*0201 allele, is a potent activator of CD8+ cytotoxic T lymphocytes (CTLs), which can then recognize and eliminate melanoma cells.[7][8] A closely related decapeptide, MART-1(26-35) (EAAGIGILTV), is also recognized by CTLs, though the nonapeptide is the form predominantly found on the surface of melanoma cells.[9][10] The efficacy of immunotherapies targeting this epitope is, therefore, intrinsically linked to the efficiency of its processing and presentation.

The Cytosolic Phase: Proteasomal Generation of the Epitope Precursor

The journey of the MART-1(27-35) epitope begins with the degradation of the full-length MART-1 protein in the cytoplasm. This crucial step is primarily mediated by the proteasome, a multi-catalytic protease complex responsible for the breakdown of most intracellular proteins.[11]

Standard Proteasome vs. Immunoproteasome: A Critical Distinction

Cells possess two main types of proteasomes: the standard proteasome, constitutively expressed in most cells, and the immunoproteasome, which is induced by inflammatory cytokines like interferon-gamma (IFN-γ).[12] These two complexes differ in their catalytic subunits, leading to distinct cleavage preferences.[12]

Interestingly, studies have shown that the standard proteasome is more efficient at generating the correct C-terminus of the MART-1(27-35) epitope than the immunoproteasome.[9] This has significant implications for immunotherapy, as the inflammatory tumor microenvironment can lead to an upregulation of the immunoproteasome, potentially reducing the presentation of this key epitope and allowing tumor cells to evade immune recognition.[13]

Proteasome Type	Catalytic Subunits	Preferred Cleavage	Efficiency in MART-1(27-35) Generation
Standard Proteasome	β1, β2, β5	After hydrophobic, basic, and acidic residues	More efficient
Immunoproteasome	β1i (LMP2), β2i (MECL-1), β5i (LMP7)	After hydrophobic and basic residues	Less efficient

Table 1: Comparison of Standard and Immunoproteasomes in the Context of MART-1(27-35) Processing.

Experimental Workflow: In Vitro Proteasomal Digestion Assay

To experimentally validate the differential processing of MART-1 by proteasome subtypes, an in vitro digestion assay is employed. This protocol provides a self-validating system to assess the generation of epitope precursors.

Methodology:

• Protein Source: Obtain a recombinant full-length MART-1 protein or a long peptide encompassing the MART-1(27-35) sequence.

• Proteasome Isolation: Purify 20S standard proteasomes and immunoproteasomes from appropriate cell lines (e.g., standard proteasomes from non-immune cells, immunoproteasomes from IFN-γ-treated cells).

• Digestion Reaction: Incubate the MART-1 protein/peptide with purified standard proteasomes and immunoproteasomes separately in a digestion buffer at 37°C for various time points.

• Sample Analysis: Halt the reaction and analyze the resulting peptide fragments by High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS).

• Epitope Identification: Identify and quantify the generation of the MART-1(27-35) epitope or its N-terminally extended precursors.

Causality and Interpretation: This assay directly demonstrates the cleavage specificities of the different proteasome subtypes on the MART-1 substrate. A higher yield of the correct C-terminal fragment in the standard proteasome digest would confirm its superior processing efficiency for this particular epitope.

Cytosolic processing of MART-1 by the proteasome.

Translocation into the Endoplasmic Reticulum: The TAP Gateway

Once generated in the cytoplasm, the peptide precursors of the MART-1(27-35) epitope must be transported into the endoplasmic reticulum (ER) for loading onto MHC class I molecules. This critical translocation is mediated by the Transporter associated with Antigen Processing (TAP).[14]

The TAP complex is a heterodimer of TAP1 and TAP2 subunits that forms a channel in the ER membrane. It actively transports peptides from the cytoplasm into the ER lumen in an ATP-dependent manner. TAP has a preference for peptides that are 8-16 amino acids in length with hydrophobic or basic residues at their C-terminus, a characteristic that the MART-1(27-35) precursor possesses.

Downregulation or loss of TAP expression is a known mechanism of tumor immune evasion, as it prevents the transport of antigenic peptides into the ER, thereby inhibiting their presentation to CTLs.[14]

ER-Based Trimming and Loading: The Final Touches

Inside the ER, the N-terminally extended MART-1 precursors undergo further trimming to the final 9-amino acid epitope. This crucial step is performed by the Endoplasmic Reticulum Aminopeptidase 1 (ERAP1).[13][15]

ERAP1 has the ability to trim the N-terminus of peptides, tailoring them to the optimal length for binding to the MHC class I groove.[15] However, ERAP1 can also destroy epitopes if it trims them too extensively.[13][15] The level of ERAP1 activity can therefore be a critical determinant of the final epitope repertoire presented by a cell.

The Peptide Loading Complex and HLA-A*0201

The final step in the pathway is the loading of the mature MART-1(27-35) epitope onto the HLA-A*0201 molecule. This process is facilitated by the peptide-loading complex (PLC), a multi-protein machinery that includes TAP, tapasin, calreticulin, and ERp57.[16][17] Tapasin plays a crucial role in bridging MHC class I molecules to the TAP transporter and stabilizing the empty MHC molecule in a peptide-receptive conformation.[16][18]

Once the MART-1(27-35) peptide binds to the groove of the HLA-A*0201 molecule with high affinity, the complex is stabilized and released from the PLC. It is then transported to the cell surface via the Golgi apparatus for presentation to CD8+ T-cells.

The MART-1(27-35) epitope processing and presentation pathway.

Validating Antigen Presentation: The CTL Recognition Assay

The ultimate validation of the entire processing and presentation pathway is the recognition of melanoma cells by MART-1(27-35)-specific CTLs.

Experimental Workflow: ELISpot and Cytotoxicity Assays

Methodology:

• Effector Cells: Generate or obtain a MART-1(27-35)-specific CTL line or clone.

• Target Cells: Use melanoma cell lines that are HLA-A0201 positive and express MART-1. As a negative control, use a cell line that is HLA-A0201 positive but MART-1 negative, or a cell line with a known defect in the antigen processing machinery (e.g., TAP-deficient T2 cells).

• Peptide Pulsing (Positive Control): Pulse the negative control cells with the synthetic MART-1(27-35) peptide.

• Co-culture: Co-culture the CTLs with the various target cells.

• Readout:

  • ELISpot Assay: Measure the frequency of IFN-γ-secreting CTLs upon recognition of the target cells.

  • Cytotoxicity Assay (e.g., Chromium-51 release assay or flow cytometry-based assays): Quantify the percentage of target cell lysis by the CTLs.

Causality and Interpretation:

• High IFN-γ secretion/cytotoxicity against MART-1 positive melanoma cells: Confirms the endogenous processing and presentation of the MART-1(27-35) epitope.

• Low/No IFN-γ secretion/cytotoxicity against MART-1 negative or TAP-deficient cells: Demonstrates the specificity of the CTLs for the MART-1 epitope and the requirement for a functional antigen processing pathway.

• High IFN-γ secretion/cytotoxicity against peptide-pulsed negative control cells: Validates the ability of the CTLs to recognize the epitope when presented on the cell surface, bypassing the need for endogenous processing.

Conclusion and Future Directions

The processing and presentation of the MART-1(27-35) epitope is a multi-step, tightly regulated process that is fundamental to the immune surveillance of melanoma. A thorough understanding of each stage, from proteasomal degradation to peptide loading in the ER, provides a framework for developing and refining immunotherapeutic strategies. By dissecting the roles of the standard proteasome, TAP, and ERAP, researchers can identify potential bottlenecks in the antigen presentation pathway that may contribute to tumor immune evasion. The experimental workflows outlined in this guide provide robust and self-validating systems to interrogate these mechanisms, ultimately paving the way for the design of more effective melanoma vaccines and adoptive T-cell therapies. Future research should focus on strategies to modulate the activity of these processing components to enhance the presentation of tumor-associated antigens and overcome immune escape.

References

• Andersen, M. H., et al. (2006). The immunodominant HLA-A2-restricted MART-1 epitope is not presented on the surface of many melanoma cell lines.
• Tourdot, S., et al. (2000). Melanoma peptide MART-1(27-35) analogues with enhanced binding capacity to the human class I histocompatibility molecule HLA-A2 by introduction of a beta-amino acid residue: implications for recognition by tumor-infiltrating lymphocytes. Journal of Medicinal Chemistry, 43(23), 4443-4446.
• Pal, G., et al. (2009). Antigen presentation by MART-1 adenovirus-transduced interleukin-10-polarized human monocyte-derived dendritic cells. Immunology, 128(1 Pt 2), e727-e738.

• National Cancer Institute. (n.d.). Definition of MART-1 antigen. NCI Dictionary of Cancer Terms. Retrieved from [Link]

• Rivoltini, L., et al. (2000). Melanoma Peptide MART-1(27−35) Analogues with Enhanced Binding Capacity to the Human Class I Histocompatibility Molecule HLA-A2 by Introduction of a β-Amino Acid Residue: Implications for Recognition by Tumor-Infiltrating Lymphocytes. Journal of Medicinal Chemistry, 43(23), 4443-4446.
• Lizee, G., et al. (2012). Molecular Mechanism of MART-1+/A*0201+ Human Melanoma Resistance to Specific CTL-Killing Despite Functional Tumor-CTL Interaction. Cancer Research, 72(12), 3023-3034.
• Misra, M., & Tripathy, N. K. (2015). Immunoproteasomes edit tumors, which then escapes immune recognition. European Journal of Immunology, 45(12), 3249-3252.
• Chapiro, J., et al. (2015). Proteasome Subtypes and Regulators in the Processing of Antigenic Peptides Presented by Class I Molecules of the Major Histocompatibility Complex. Biomolecules, 5(3), 1756-1790.
• Valmori, D., et al. (1998). Enhanced Generation of Specific Tumor-Reactive CTL In Vitro by Selected Melan-A/MART-1 Immunodominant Peptide Analogues. The Journal of Immunology, 160(4), 1750-1758.

• BPS Bioscience. (n.d.). MART-1 Peptide (27-35). Retrieved from [Link]

• Maeurer, M. J., et al. (1996). Tumor escape from immune recognition: lethal recurrent melanoma in a patient associated with downregulation of the peptide transporter protein TAP-1 and loss of expression of the immunodominant MART-1/Melan-A antigen.
• McCarthy, M. K., & Weinberg, J. B. (2015). Immunoproteasomes: Structure, Function, and Antigen Presentation. Trends in Cell Biology, 25(7), 375-387.
• Androlewicz, M. J. (1999). The role of tapasin in MHC class I antigen assembly. Immunologic Research, 20(2), 91-100.
• Botti, G., et al. (2003). Expression of Melan-A/MART-1 antigen as a prognostic factor in primary cutaneous melanoma. Melanoma Research, 13(1), 31-36.
• Borbulevych, O. Y., et al. (2009). Structures of MART-126/27–35 Peptide/HLA-A2 Complexes Reveal a Remarkable Disconnect between Antigen Structural Homology and T Cell Recognition. The Journal of Immunology, 182(7), 4333-4342.
• Textor, A., et al. (2016). Preventing tumor escape by targeting a post-proteasomal trimming independent epitope. The Journal of Experimental Medicine, 213(11), 2333-2348.
• Dong, G., et al. (2019). Mechanistic aspects of tapasin-mediated antigen presentation revealed by structure of a tapasin/MHC-I complex.
• Barrio, M. M., et al. (2012). Human Macrophages and Dendritic Cells Can Equally Present MART-1 Antigen to CD8+ T Cells after Phagocytosis of Gamma-Irradiated Melanoma Cells. PLoS ONE, 7(9), e44907.
• de la Mota-Peynado, A., et al. (2021). Functional Differences between Proteasome Subtypes. International Journal of Molecular Sciences, 22(16), 8851.

• JPT Peptide Technologies. (n.d.). Antigen Peptide MART-1 - HLA-A*02:01 (AAGIGILTV) 10 mg. Retrieved from [Link]

• O'Reilly, R. J., et al. (2007). Efficient Presentation of Naturally Processed HLA Class I Peptides by Artificial Antigen-Presenting Cells for the Generation of Effective Antitumor Responses. Cancer Research, 67(22), 10949-10957.
• Tourdot, S., et al. (2000). Melanoma Peptide MART-1(27−35) Analogues with Enhanced Binding Capacity to the Human Class I Histocompatibility Molecule HLA-A2 by Introduction of a β-Amino Acid Residue: Implications for Recognition by Tumor-Infiltrating Lymphocytes. Journal of Medicinal Chemistry, 43(23), 4443-4446.
• Sun, Y., et al. (2002). Expression of the Proteasome Activator PA28 Rescues the Presentation of a Cytotoxic T Lymphocyte Epitope on Melanoma Cells. Cancer Research, 62(10), 2875-2882.

• Creative Biolabs. (n.d.). Anti-Melan-A/MART-1 (EAAGIGILTV) TCR-Like Antibody (E6), HLA-A*0201-Restricted vector. Retrieved from [Link]

• Dissemond, J., et al. (2005). Association of Antigen-Processing Machinery and HLA Antigen Phenotype of Melanoma Cells with Survival in American Joint Committee on Cancer Stage III and IV Melanoma Patients. Clinical Cancer Research, 11(5), 1845-1853.
• Manguso, R. T., et al. (2024). Targeting the aminopeptidase ERAP enhances antitumor immunity by disrupting the NKG2A-HLA-E inhibitory checkpoint. Immunity, 57(11), 2217-2232.e9.

• Charles River. (2019, March 11). Using Anti-MART-1 T Cells for Melanoma Immunotherapy Research. Retrieved from [Link]

• Hoashi, T., et al. (2005). MART-1 is required for the function of the melanosomal matrix protein PMEL17/GP100 and the maturation of melanosomes. The Journal of Biological Chemistry, 280(14), 14006-14016.
• Cormier, J. N., et al. (1997). Enhancement of Cellular Immunity in Melanoma Patients Immunized with a Peptide from MART-1/Melan A.
• Kawakami, Y., et al. (1994). Identification of the Immunodominant Peptides of the MART1 Human Melanoma Antigen Recognized by the Majority of HLA-A2-restricted Tumor Infiltrating Lymphocytes. The Journal of Experimental Medicine, 180(1), 347-352.
• Springer, S., & Cresswell, P. (2023). Chaperone function in antigen presentation by MHC class I molecules—tapasin in the PLC and TAPBPR beyond. Frontiers in Immunology, 14, 1205608.
• Wolfel, T., et al. (1995). MHC-I-restricted Recognition of a Melanoma Antigen by a Human CD4+ Tumor Infiltrating Lymphocyte. The Journal of Experimental Medicine, 181(2), 779-784.

• Evolving Science. (2020, December 23). Immunoproteasome and Thymoproteasome | Formation and Structure [Video]. YouTube. Retrieved from [Link]

• Jiang, J., et al. (2022). Structural mechanism of tapasin-mediated MHC-I peptide loading in antigen presentation.
• Anichini, A., et al. (2006). Immunization of Stage IV Melanoma Patients with Melan-A/MART-1 and gp100 Peptides plus IFN-α Results in the Activation of Specific CD8+ T Cells and Monocyte/Dendritic Cell Precursors. Clinical Cancer Research, 12(24), 7462-7471.
• Nathan, D., et al. (2013).
• Castelli, C., et al. (1996). Binding and presentation of peptides derived from melanoma antigens MART-1 and glycoprotein-100 by HLA-A2 subtypes. Implications for peptide-based immunotherapy. The Journal of Immunology, 156(10), 3981-3989.

• BiteSized Immunology. (2019, July 15). MHC-I Processing | Antigen Processing and Presentation [Video]. YouTube. Retrieved from [Link]

• Bar-Haim, A., et al. (2020). Editing the immunopeptidome of melanoma cells using a potent inhibitor of endoplasmic reticulum aminopeptidase 1 (ERAP1). PLoS ONE, 15(3), e0229532.
• Chodon, T., et al. (2014). Adoptive transfer of MART-1 T cell receptor transgenic lymphocytes and dendritic cell vaccination in patients with metastatic melanoma. Clinical Cancer Research, 20(18), 4873-4882.
• Zaremba, S., et al. (1997). A superagonist variant of peptide MART1/melan A27-35 elicits anti-melanoma CD8+ T cells with enhanced functional characteristics: Implication for more effective immunotherapy. Cancer Research, 57(20), 4570-4577.

Sources

• 1. Facebook [cancer.gov]
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• 3. Human Macrophages and Dendritic Cells Can Equally Present MART-1 Antigen to CD8+ T Cells after Phagocytosis of Gamma-Irradiated Melanoma Cells | PLOS One [journals.plos.org]
• 4. MART-1 is required for the function of the melanosomal matrix protein PMEL17/GP100 and the maturation of melanosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. jpt.com [jpt.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Enhancement of Cellular Immunity in Melanoma Patients Immunized with a Peptide from MART-1/Melan A - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The immunodominant HLA-A2-restricted MART-1 epitope is not presented on the surface of many melanoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structures of MART-126/27–35 Peptide/HLA-A2 Complexes Reveal a Remarkable Disconnect between Antigen Structural Homology and T Cell Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Proteasome Subtypes and Regulators in the Processing of Antigenic Peptides Presented by Class I Molecules of the Major Histocompatibility Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Immunoproteasomes edit tumors, which then escapes immune recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Tumor escape from immune recognition: lethal recurrent melanoma in a patient associated with downregulation of the peptide transporter protein TAP-1 and loss of expression of the immunodominant MART-1/Melan-A antigen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Editing the immunopeptidome of melanoma cells using a potent inhibitor of endoplasmic reticulum aminopeptidase 1 (ERAP1) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The role of tapasin in MHC class I antigen assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Structural mechanism of tapasin-mediated MHC-I peptide loading in antigen presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Note: High-Sensitivity Detection of Mart-1(27-35) Specific CD8+ T Cells via MHC Tetramer Staining

Introduction & Biological Context

The detection of antigen-specific CD8+ T cells recognizing the Melanoma Antigen Recognized by T cells 1 (MART-1/Melan-A) is a cornerstone of tumor immunology and adoptive cell therapy (TCR-T) development. However, unlike high-affinity viral epitopes (e.g., CMV, EBV), Mart-1 is a self-antigen. T cells recognizing it often display low T-cell receptor (TCR) affinity due to thymic selection.

Standard staining protocols often fail to detect these rare, low-affinity populations. This guide details an optimized "Gold Standard" protocol that integrates Heteroclitic Peptide chemistry and Protein Kinase Inhibition (PKI) to stabilize the TCR-pMHC complex, preventing TCR downregulation and maximizing signal-to-noise ratio.

The Critical Distinction: Native vs. Heteroclitic Peptides

Success in Mart-1 staining relies on understanding the peptide loaded into the MHC tetramer.

Feature	Native Peptide	Heteroclitic (Analog) Peptide
Sequence	AAGIGILTV (Residues 27-35)	ELAGIGILTV (Residues 26-35 modified)
HLA-A*0201 Binding	Weak/Unstable	High Stability (Leucine anchor at pos 2)
TCR Recognition	Physiological target on tumor cells	Cross-recognized by Mart-1 specific TCRs
Application	Functional assays (Killing)	Flow Cytometry (Tetramer Staining)

Expert Insight: Always use the ELAGIGILTV (Heteroclitic) tetramer for staining. The native peptide forms unstable MHC complexes that dissociate during the staining procedure, leading to false negatives.

Mechanistic Optimization: The Dasatinib Effect[1]

A major challenge in staining Mart-1 specific T cells is TCR internalization . Binding of the tetramer to the TCR mimics antigen recognition, triggering activation cascades (phosphorylation of CD3

) that lead to rapid internalization of the TCR-Tetramer complex. This results in a loss of fluorescence signal.

The Solution: Pre-treatment with Dasatinib , a Protein Kinase Inhibitor (PKI).[1][2][3][4]

• Mechanism: Dasatinib inhibits Lck (Lymphocyte-specific protein tyrosine kinase), blocking the phosphorylation events required for TCR internalization.

• Result: The TCR stays on the surface, allowing more tetramers to bind and accumulate, significantly boosting fluorescence intensity (MFI) by up to 50-fold for low-affinity clones.

Diagram: Optimized Staining Workflow

Figure 1: The optimized workflow incorporates a PKI block (Dasatinib) prior to tetramer addition to prevent TCR internalization during the extended incubation period.

Materials & Reagents

• Cells: Human PBMCs or Tumor Infiltrating Lymphocytes (TILs), HLA-A*0201 positive.[5][6]

• Tetramer: HLA-A*02:01 Mart-1 (ELAGIGILTV) – PE or APC conjugated.

  • Control: HLA-A*02:01 Negative Control Tetramer (e.g., irrelevant peptide).

• PK Inhibitor: Dasatinib (Stock 1 mM in DMSO). Working conc: 50 nM.

• Buffer: FACS Buffer (PBS + 2% FBS + 2 mM EDTA).

• Antibodies:

  • Anti-CD8 (Clone SK1 or RPA-T8) – FITC or BV421.

  • Anti-CD3 (Clone UCHT1) – Alexa700 or APC-H7.

  • Dump Channel: Anti-CD14, Anti-CD19, Anti-CD16 (PE-Cy7 or similar) to exclude monocytes/B-cells/NKs.

• Viability Dye: Fixable Viability Dye (e.g., Zombie NIR or Live/Dead Aqua).

Detailed Experimental Protocol

Step 1: Cell Preparation & Viability Staining

• Thaw PBMCs/TILs and rest in complete media (RPMI + 10% FBS) for 1 hour at 37°C.

• Wash cells with PBS (no protein) to remove serum esterases.

• Resuspend

  cells in 100 µL PBS.

• Add Fixable Viability Dye (1:1000 or per manufacturer). Incubate 15 min at RT in dark.

• Wash once with FACS Buffer.

Step 2: The "Dasatinib Block" (Critical)

• Resuspend cells in 50 µL FACS Buffer containing 50 nM Dasatinib .

  • Note: Prepare a 1000x intermediate dilution of Dasatinib in PBS, then dilute to 50 nM in FACS buffer.

• Incubate for 30 minutes at 37°C .

  • Why 37°C? To ensure metabolic uptake and inhibition of Lck.

  • DO NOT WASH. The inhibitor must remain present during tetramer binding.

Step 3: Tetramer Staining[2][3][7]

• Add the Mart-1 Tetramer directly to the cells (still in Dasatinib).

  • Titration: Usually 0.5 - 1.0 µg per test.

• Incubate for 30-60 minutes at Room Temperature (RT) .

  • Optimization: For extremely low affinity TCRs, stain at 37°C, but only if Dasatinib is present. Without Dasatinib, 37°C causes rapid signal loss.

Step 4: Surface Marker Staining

• Directly add the antibody cocktail (CD3, CD8, Dump Channel) to the cells (do not wash yet).

• Incubate for 20 minutes at 4°C.

Step 5: Wash & Fix

• Add 2 mL FACS Buffer to wash. Centrifuge (350 x g, 5 min).

• Resuspend in 200 µL PBS + 1% Paraformaldehyde (or commercial Fixation Buffer).

• Store at 4°C in dark. Acquire within 24 hours.

Data Analysis & Gating Strategy

Detecting Mart-1 specific cells requires rigorous gating to exclude non-specific binding (monocytes are "sticky" for tetramers).

Gating Hierarchy Diagram

Figure 2: Sequential gating strategy to isolate rare Mart-1 specific populations. The "Dump Negative" gate is essential to remove monocytes that non-specifically bind MHC tetramers.

Data Interpretation Table

Population	Phenotype	Expected Frequency (Healthy HLA-A2+)	Expected Frequency (Melanoma)
Naïve Precursors	CD8+ Tetramer+ CD45RA+ CCR7+	0.01% - 0.08%	Variable
Effector/Memory	CD8+ Tetramer+ CD45RO+	< 0.01%	0.1% - 5.0% (highly variable)
Non-Specific	CD14+ or Dead Cells	N/A (Excluded)	N/A

Troubleshooting & Validation

Issue 1: High Background / "Smear"

• Cause: Monocytes binding the tetramer or insufficient blocking.

• Fix: Ensure the "Dump" channel (CD14) is used. Titrate the tetramer; too much reagent increases noise linearly, while signal saturates.

Issue 2: No Signal in Positive Control

• Cause: Tetramer degradation or HLA mismatch.

• Fix: Confirm donor is HLA-A*02:01 positive (PCR or antibody clone BB7.2). Ensure tetramer was stored at 4°C in dark (never freeze tetramers).

Issue 3: Signal Diminishes over Time

• Cause: TCR internalization during acquisition.

• Fix: Ensure samples are kept cold (4°C) after staining and fixed with PFA. If not using Dasatinib, this is the most common failure mode.

References

• Altman, J. D., et al. (1996). Phenotypic analysis of antigen-specific T lymphocytes. Science, 274(5284), 94–96.

• Valmori, D., et al. (1998). Enhanced generation of specific tumor-reactive CTL in vitro by selected Melan-A/MART-1 immunodominant peptide analogues. Journal of Immunology, 160(4), 1750-1758.

• Lissina, A., et al. (2009). Protein kinase inhibitors substantially improve the physical detection of T-cells with peptide-MHC tetramers.[7] Immunology, 126(1), 99–104.

• Dolton, G., et al. (2015). Optimized peptide-MHC multimer protocols for detection and isolation of autoimmune T-cells. Current Protocols in Immunology, 109, 20.9.1–20.9.16.

Sources

• 1. Dasatinib, a small-molecule protein tyrosine kinase inhibitor, inhibits T-cell activation and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein kinase inhibitors substantially improve the physical detection of T-cells with peptide-MHC tetramers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Enhanced generation of specific tumor-reactive CTL in vitro by selected Melan-A/MART-1 immunodominant peptide analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Protein kinase inhibitors substantially improve the physical detection of T-cells with peptide-MHC tetramers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Optimizing Mart-1(27-35) Peptide Concentration for T Cell Activation

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Senior Application Scientist Note: The successful activation of T cells in vitro is not merely a procedural task; it is the foundational step for downstream functional assays, immunotherapy development, and fundamental research into immune recognition. The concentration of the antigenic peptide is arguably the most critical variable in this process. This guide moves beyond simple recipes to explain the immunological principles governing peptide concentration, providing detailed, validated protocols to empower researchers to determine the optimal conditions for their specific experimental system.

Scientific Principles: The "Why" Behind Peptide Concentration

T cell activation is initiated by the interaction of the T cell receptor (TCR) with its cognate peptide-Major Histocompatibility Complex (pMHC) on the surface of an antigen-presenting cell (APC)[1][2]. The Mart-1(27-35) peptide, with the amino acid sequence AAGIGILTV, is a well-characterized, immunodominant epitope of the Melan-A protein, presented by the HLA-A2 molecule on melanoma cells[3][4]. Understanding the nuances of this interaction is key to experimental design.

• TCR Avidity and Signal Strength: The overall strength of the TCR-pMHC interaction, known as functional avidity, dictates the T cell's response. This is a function of TCR affinity and the density of pMHC complexes on the APC surface. Peptide concentration directly influences this density.

  • Low Peptide Concentration: May not form enough pMHC complexes to trigger a robust, measurable T cell response, leading to false-negative results.

  • Optimal Peptide Concentration: Achieves a sufficient density of pMHC complexes to induce a strong, specific T cell response, characterized by cytokine production (e.g., IFN-γ), proliferation, and cytotoxicity[5].

  • Excessively High Peptide Concentration: Can lead to non-specific T cell activation or, paradoxically, activation-induced cell death (AICD) or T cell anergy (a state of unresponsiveness)[6]. High concentrations can also cause peptide aggregation or competition with other peptides for MHC binding, confounding results[6].

• Determining the EC50: The goal of a titration experiment is to determine the Effective Concentration 50 (EC50) , which is the peptide concentration that elicits 50% of the maximal T cell response[7][8]. This value is a critical measure of the T cell population's functional avidity—a lower EC50 indicates higher avidity, meaning the T cells are more sensitive to the antigen[5].

// Invisible nodes for alignment {rank=same; Peptide; TCR} } enddot Figure 1: Simplified workflow of Mart-1 peptide presentation and T cell recognition.

Peptide Quality, Reconstitution, and Storage

The quality and handling of the synthetic peptide are paramount for reproducible results.

Table 1: Peptide Specifications and Handling

Parameter	Recommendation	Rationale
Purity	>95% (HPLC confirmed)[9]	Contaminants can be toxic to cells or interfere with MHC binding, leading to inconsistent results.
Form	Lyophilized solid[9]	Ensures stability during shipping and long-term storage.
Solvent	DMSO (cell culture grade), then sterile PBS or culture medium.	DMSO is effective for dissolving hydrophobic peptides. The final DMSO concentration in the cell culture should be kept low (<0.5%) to avoid toxicity[10].
Stock Concentration	1-10 mg/mL	A high-concentration stock minimizes the volume of DMSO added to the final culture.
Storage (Lyophilized)	-20°C or -80°C, desiccated and protected from light[9].	Prevents degradation and maintains peptide integrity.
Storage (Reconstituted)	Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.	Aliquoting prevents contamination and degradation of the entire stock.

Protocol 2.1: Peptide Reconstitution

• Preparation: Briefly centrifuge the vial to ensure the lyophilized peptide powder is at the bottom.

• Solubilization: Add the required volume of 100% DMSO to achieve the desired stock concentration (e.g., for 1 mg of peptide to make a 1 mg/mL stock, add 1 mL of DMSO). Vortex thoroughly.

• Dilution: Further dilute the DMSO stock in sterile PBS or cell culture medium to create a working stock. For example, dilute the 1 mg/mL stock 1:10 in PBS for a 100 µg/mL working solution.

• Storage: Aliquot the working stock into single-use volumes and store at -80°C.

Experimental Design for Concentration Optimization

A peptide titration experiment is essential to identify the optimal concentration for your specific T cells and assay system. The most common readouts are IFN-γ production via ELISpot or intracellular cytokine staining (ICS).

// Nodes isolate [label="Isolate PBMCs or T Cells\n(from HLA-A2+ Donor)"]; prepare_peptide [label="Prepare Peptide Dilution Series\n(e.g., 10 µM to 0.001 µM)"]; prepare_cells [label="Prepare Antigen Presenting Cells\n(e.g., T2 cells or autologous PBMCs)"]; coculture [label="Co-culture T cells, APCs,\nand Peptide Dilutions"]; assay [label="Perform Functional Assay\n(ELISpot or ICS for IFN-γ)"]; analyze [label="Analyze Data\n(Plot Dose-Response Curve, Determine EC50)"];

// Invisible node for branching start_point [shape=point, width=0];

// Edges isolate -> start_point [arrowhead=none]; prepare_peptide -> coculture; start_point -> coculture; prepare_cells -> coculture; coculture -> assay; assay -> analyze; } enddot Figure 2: General workflow for Mart-1 peptide concentration optimization.

Key Experimental Controls

• Negative Control (No Peptide): T cells + APCs alone. Establishes baseline/background signal.

• Negative Control (Irrelevant Peptide): T cells + APCs + an HLA-A2 restricted peptide from a different antigen (e.g., CMV pp65, Flu M1). Ensures the observed response is specific to Mart-1. A scrambled version of the Mart-1 peptide can also be used[11].

• Positive Control (Mitogen): T cells stimulated with Phytohemagglutinin (PHA) or anti-CD3/CD28 beads. Confirms cell viability and their general ability to respond.

Table 2: Typical Concentration Ranges for T Cell Assays

Assay Type	Typical Final Peptide Concentration	Rationale
ELISpot / FluoroSpot	1 - 10 µg/mL[12][13]	Standard range for robust detection of cytokine-secreting cells.
Intracellular Cytokine Staining (ICS)	1 - 10 µg/mL	Sufficient to induce detectable cytokine accumulation within a short (e.g., 6-hour) stimulation period[14].
Functional Avidity Titration	10 µM down to 10⁻⁶ µM (Log-fold dilutions)[15]	A wide range is required to generate a full sigmoidal dose-response curve and accurately calculate the EC50.
T Cell Expansion (in vitro)	1 µM (approx. 1 µg/mL)[16]	A concentration sufficient to provide a sustained activation signal for proliferation over several days.

Core Protocol: Peptide Titration using IFN-γ ELISpot

This protocol details how to determine the functional avidity (EC50) of a Mart-1 specific T cell population using the highly sensitive ELISpot assay[12].

Materials

• Human IFN-γ ELISpot Kit

• PVDF-membrane 96-well plates

• HLA-A2+ T cells (either a T cell line or PBMCs from a known positive donor)

• Antigen-presenting cells (APCs): T2 cells (which are TAP-deficient and require exogenous peptide for stable HLA-A2 expression) or irradiated autologous PBMCs[17].

• Mart-1(27-35) peptide, reconstituted

• Irrelevant HLA-A2 control peptide (e.g., NLVPMVATV from CMV pp65)

• PHA (positive control)

• Complete RPMI-1640 medium (with 10% FBS, L-glutamine, Pen/Strep)

• Automated ELISpot reader and analysis software

Procedure

• Plate Preparation: Coat the ELISpot plate with the anti-IFN-γ capture antibody according to the manufacturer's instructions. Wash and block the plate.

• Peptide Dilution Series:

  • Prepare a 2X working concentration series of the Mart-1 peptide in complete medium. A typical series might be: 20 µg/mL, 2 µg/mL, 0.2 µg/mL, 0.02 µg/mL, 0.002 µg/mL, and 0 µg/mL (medium only).

  • Prepare 2X working solutions for controls: Irrelevant Peptide (20 µg/mL) and PHA (10 µg/mL).

• Cell Plating:

  • Prepare a cell suspension of APCs (e.g., 2 x 10^6 T2 cells/mL) and effector T cells (e.g., 2 x 10^6 cells/mL).

  • Add 50 µL of APCs to each well (100,000 cells/well).

  • Add 50 µL of the appropriate 2X peptide solution to each well.

  • Add 100 µL of the effector T cell suspension to each well (200,000 cells/well). The final volume will be 200 µL, and peptide concentrations will be 1X.

• Incubation: Incubate the plate at 37°C, 5% CO₂ for 18-24 hours[18]. Do not disturb the plate during incubation.

• Development: Wash the plate and develop the spots using the detection antibody, streptavidin-HRP, and substrate as per the kit manufacturer's protocol.

• Analysis:

  • Dry the plate completely and count the spots using an automated ELISpot reader.

  • Subtract the mean spot count of the "No Peptide" control wells from all other wells.

  • Plot the mean spot count (y-axis) against the log of the peptide concentration (x-axis).

  • Use a non-linear regression (sigmoidal dose-response) model in software like GraphPad Prism to calculate the EC50 value.

Data Interpretation and Troubleshooting

• High Background: If the "No Peptide" control shows significant spots, it may indicate non-specific T cell activation, cell viability issues, or contamination.

• No Response to Mart-1 but PHA Positive: This suggests the T cells are viable but the frequency of Mart-1 specific cells is too low to detect, or the APCs are not presenting the peptide effectively.

• Flat Dose-Response Curve: If all Mart-1 concentrations give a maximal response, the peptide concentrations chosen were too high. The titration needs to be repeated with lower concentrations. Conversely, if no response is seen, the concentrations may be too low.

Table 3: Troubleshooting Common Issues

Problem	Possible Cause	Suggested Solution
Low or no spot formation	Low frequency of specific T cells.	Increase the number of effector cells plated per well (up to 400,000 for PBMCs)[13][19].
Suboptimal peptide concentration.	Perform a wider titration, including higher concentrations (e.g., up to 20 µg/mL).
Poor peptide quality or degradation.	Use a new, properly stored aliquot of peptide. Confirm peptide purity.
High background in negative controls	Contaminated culture medium or serum.	Use fresh, sterile reagents. Test different lots of FBS.
T cells are overly activated ex vivo.	Allow T cells to rest in culture for 24 hours before setting up the assay.
Final DMSO concentration is too high.	Ensure the final DMSO concentration in the well is below 0.5%[10].
Inconsistent results between experiments	Inaccurate cell counting.	Use an automated cell counter and viability dye (e.g., Trypan Blue).
Inconsistent peptide dilutions.	Prepare fresh peptide dilutions for each experiment. Use calibrated pipettes.
Variation in donor T cell populations.	Acknowledge biological variability. For assay validation, use a standardized T cell clone or line.

References

• Kawakami Y, et al. (1994). Identification of the immunodominant peptides of the MART-1 human melanoma antigen recognized by the majority of HLA-A2-restricted tumor infiltrating lymphocytes. Journal of Experimental Medicine. [Link]

• Valmori, D., et al. (1998). Enhanced Generation of Specific Tumor-Reactive CTL In Vitro by Selected Melan-A/MART-1 Immunodominant Peptide Analogues. The Journal of Immunology. [Link]

• Ayyoub, M., et al. (2004). A superagonist variant of peptide MART1/melan A27-35 elicits anti-melanoma CD8+ T cells with enhanced functional characteristics: Implication for more effective immunotherapy. The Journal of Immunology. [Link]

• Tourdot, S., et al. (2017). Generation of Pure Highly Functional Human Anti-Tumor Specific Cytotoxic T Lymphocytes With Stem Cell-Like Memory Features for Melanoma Immunotherapy. Frontiers in Immunology. [Link]

• Abbiotec. (n.d.). MART-1 [27-35] Peptide. Abbiotec. [Link]

• Zeuthen, C. G., et al. (2008). Correlation of effector function with phenotype and cell division after in vitro differentiation of naive MART-1-specific CD8+ T cells. International Immunology. [Link]

• Janicki, C. N., et al. (2011). Quantitating T Cell Cross-Reactivity for Unrelated Peptide Antigens. The Journal of Immunology. [Link]

• O'Donnell, J. S., et al. (2019). High-throughput monitoring of human tumor-specific T-cell responses with large peptide pools. OncoImmunology. [Link]

• Laranga, R., et al. (2018). ELISPOT Assay to Measure Peptide-specific IFN-γ Production. Bio-protocol. [Link]

• Maecker, H. T., et al. (2005). Multiparameter Intracellular Cytokine Staining. Methods in Molecular Biology. [Link]

• Alexander-Miller, M. A., et al. (1996). The EC50 for each line was determined by stimulation with titrated concentrations of peptide. ResearchGate. [Link]

• Snook, A. E. (2016). What is the best way to increase signaling in an ELISpot assay? ResearchGate. [Link]

• Cole, D. K., et al. (2011). Structures of MART-126/27–35 Peptide/HLA-A2 Complexes Reveal a Remarkable Disconnect between Antigen Structural Homology and T Cell Recognition. Journal of Molecular Biology. [Link]

• Cormier, J. N., et al. (1997). Enhancement of Cellular Immunity in Melanoma Patients Immunized with a Peptide from MART-1/Melan A. Clinical Cancer Research. [Link]

• Rossjohn, J., et al. (2015). TCR Recognition of Peptide–MHC-I: Rule Makers and Breakers. Cells. [Link]

• Lever, M., et al. (2016). Antigen Potency and Maximal Efficacy Reveal a Mechanism of Efficient T Cell Activation. Science Signaling. [Link]

• Hadrup, S., et al. (2009). Backbone Modifications of HLA-A2-Restricted Antigens Induce Diverse Binding and T Cell Activation Outcomes. Journal of Biological Chemistry. [Link]

• SB-PEPTIDE. (n.d.). Melan-A (26-35) scrambled (AIEIAGGLTV). SB-PEPTIDE. [Link]

• ResearchGate. (n.d.). 100K vs 200K cells on ELISpot? ResearchGate. [Link]

Sources

• 1. Unconventional Peptide Presentation by Classical MHC Class I and Implications for T and NK Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TCR Recognition of Peptide–MHC-I: Rule Makers and Breakers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Identifying Individual T Cell Receptors of Optimal Avidity for Tumor Antigens [frontiersin.org]
• 6. Quantitating T Cell Cross-Reactivity for Unrelated Peptide Antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antigen Potency and Maximal Efficacy Reveal a Mechanism of Efficient T Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. w.abbiotec.com [w.abbiotec.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Melan-A (26-35) scrambled (AIEIAGGLTV) - SB PEPTIDE [sb-peptide.com]
• 12. ELISPOT Assay to Measure Peptide-specific IFN-γ Production - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Multiparameter Intracellular Cytokine Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Generation of Pure Highly Functional Human Anti-Tumor Specific Cytotoxic T Lymphocytes With Stem Cell-Like Memory Features for Melanoma Immunotherapy [frontiersin.org]
• 16. Enhancement of Cellular Immunity in Melanoma Patients Immunized with a Peptide from MART-1/Melan A - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Backbone Modifications of HLA-A2-Restricted Antigens Induce Diverse Binding and T Cell Activation Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. stemcell.com [stemcell.com]
• 19. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing HLA-A2 Binding Affinity for Mart-1 Epitopes

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for optimizing the binding affinity of Mart-1 epitopes to the HLA-A2 molecule. It is designed to address common experimental challenges through detailed troubleshooting guides, frequently asked questions, and validated protocols.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the optimization of Mart-1 epitopes for HLA-A2 binding.

Q1: What is the significance of the HLA-A2 allele in cancer immunotherapy?

The HLA-A2 allele is the most common human leukocyte antigen (HLA) class I allele, expressed in a significant portion of the global population. Many tumor-associated antigens (TAAs), such as Mart-1, present peptides that are recognized by cytotoxic T lymphocytes (CTLs) in the context of HLA-A2. Therefore, developing peptide-based cancer vaccines and immunotherapies targeting HLA-A2-restricted epitopes has broad applicability.

Q2: What is the native Mart-1 epitope sequence for HLA-A2?

The immunodominant epitope for Mart-1 recognized by HLA-A2-restricted CTLs is the nonapeptide with the amino acid sequence AAGIGILTV.[1] This peptide is derived from the Melan-A/MART-1 protein, a melanocytic differentiation antigen.[2]

Q3: Why is it often necessary to optimize the binding affinity of the native Mart-1 epitope?

The native Mart-1(27-35) peptide is a self-peptide, and T cells with high affinity for self-antigens are often deleted during thymic selection to prevent autoimmunity. Consequently, the remaining circulating T cells that can recognize the native Mart-1 epitope are generally of low affinity, which may not be sufficient to mediate effective tumor regression in vivo.[3] Enhancing the binding affinity of the peptide to the HLA-A2 molecule can lead to a more stable peptide-MHC complex, which can more effectively stimulate these low-affinity T cells.

Q4: What are "heteroclitic peptides" or "peptide analogues"?

Heteroclitic peptides, or peptide analogues, are modified versions of native epitopes that have been redesigned to improve their immunogenicity.[4] These modifications, often single amino acid substitutions, can enhance the binding affinity of the peptide to the MHC molecule, leading to a more potent T-cell response.[4][5]

Q5: What are the key anchor residues for peptides binding to HLA-A2?

For most 9-mer peptides binding to HLA-A2, the primary anchor residues are at position 2 (P2) and position 9 (P9).[6] Leucine (L) or Methionine (M) are favored at P2, while Valine (V) or Leucine (L) are preferred at P9. While these are the primary anchors, other positions can also contribute to the stability of the peptide-MHC interaction.[6]

II. Troubleshooting Guides

This section provides practical solutions to specific issues that may arise during experiments aimed at optimizing Mart-1 epitope binding to HLA-A2.

Problem 1: Low or inconsistent binding affinity observed in T2 cell assays.

The T2 cell line is deficient in the transporter associated with antigen processing (TAP), which prevents the loading of endogenous peptides onto MHC class I molecules.[7] This results in unstable, empty HLA-A2 molecules on the cell surface. When exogenous peptides with high affinity for HLA-A2 are added, they can bind to and stabilize these molecules, leading to an increase in HLA-A2 surface expression that can be measured by flow cytometry.[7][8]

Possible Causes & Solutions:

• Suboptimal Peptide Concentration:

  • Explanation: The concentration of the peptide used in the assay is critical. Too low a concentration will not result in a measurable increase in HLA-A2 expression, while excessively high concentrations can lead to non-specific binding or aggregation.

  • Solution: Perform a peptide titration experiment, testing a range of concentrations (e.g., 1 µM to 100 µM) to determine the optimal concentration for your specific modified peptide.

• Poor Peptide Solubility:

  • Explanation: Modified peptides, especially those with hydrophobic amino acid substitutions, may have poor solubility in aqueous buffers, leading to inaccurate concentrations and reduced availability for binding.

  • Solution: Dissolve the peptide in a small amount of a suitable solvent like DMSO before diluting it in the assay medium. Ensure the final DMSO concentration is non-toxic to the T2 cells (typically <0.5%).

• Incorrect Incubation Time:

  • Explanation: Insufficient incubation time may not allow for maximal peptide loading and stabilization of HLA-A2 molecules.

  • Solution: While overnight incubation is common, you can optimize the incubation time (e.g., 4, 8, 12, 18, or 24 hours) to find the point of maximal HLA-A2 expression for your peptide.[7][8][9]

• Degradation of β2-microglobulin (β2m):

  • Explanation: β2m is essential for the stable assembly of the peptide-HLA-A2 complex.[8] Repeated freeze-thaw cycles or improper storage can lead to its degradation.

  • Solution: Aliquot β2m upon receipt and store it at -80°C. Avoid repeated freeze-thaw cycles.

Problem 2: Discrepancy between in silico binding predictions and experimental results.

In silico tools are valuable for pre-screening potential peptide modifications, but they are predictive models and may not always perfectly reflect experimental outcomes.[10][11]

Possible Causes & Solutions:

• Algorithm Limitations:

  • Explanation: Different prediction algorithms use different datasets and machine learning approaches, which can lead to varied predictions.[12] Some algorithms may be more accurate for certain HLA alleles than others.[10]

  • Solution: Use multiple reputable in silico prediction tools (e.g., NetMHCpan, IEDB analysis resource) to get a consensus prediction.[13] Be aware of the specific HLA-A2 subtype you are working with, as different subtypes can have distinct peptide binding motifs.[14][15]

• Influence of Non-Anchor Residues:

  • Explanation: While algorithms heavily weigh the anchor residues at P2 and P9, other residues can have secondary effects on binding stability that may not be fully captured by the prediction model.[16]

  • Solution: When designing modifications, consider the potential impact of substitutions at non-anchor positions on the overall peptide conformation and its interaction with the HLA-A2 binding groove.

• Post-Translational Modifications:

  • Explanation: In silico tools generally do not account for potential post-translational modifications of the peptide that could occur in a biological system, which might affect binding.

  • Solution: While less common for short synthetic peptides, be mindful of this possibility, especially if you observe unexpected results.

Problem 3: Modified peptide shows high HLA-A2 binding but poor T-cell activation in ELISpot assays.

A high-affinity peptide-MHC interaction is necessary but not always sufficient for T-cell activation. The conformation of the peptide-MHC complex is also critical for T-cell receptor (TCR) recognition.

Possible Causes & Solutions:

• Altered Peptide Conformation:

  • Explanation: A modification that enhances HLA-A2 binding might inadvertently alter the conformation of the peptide in a way that hinders its recognition by the specific TCRs you are testing.

  • Solution: Test a panel of modified peptides with substitutions at different positions. This increases the likelihood of finding a peptide that both binds with high affinity and is effectively recognized by T cells.

• T-Cell Clone Specificity:

  • Explanation: Different T-cell clones can have different TCRs that recognize the same epitope in slightly different ways. A particular modification may be optimal for one T-cell clone but not another.

  • Solution: If possible, test your modified peptides with multiple Mart-1-specific T-cell clones to assess the breadth of the enhanced response.

• Suboptimal T-cell Culture Conditions:

  • Explanation: The health and viability of your T cells are crucial for a robust response in an ELISpot assay.

  • Solution: Ensure that your T cells are properly thawed and rested before the assay.[17] Use appropriate cell densities and ensure the quality of your cell culture medium and supplements.

III. Experimental Protocols & Workflows

This section provides detailed, step-by-step methodologies for key experiments in the optimization of Mart-1 epitopes.

Workflow for Optimizing Mart-1 Epitope Binding Affinity

Caption: Workflow for Mart-1 epitope optimization.

Protocol 1: In Silico Prediction of HLA-A2 Binding Affinity

• Select Prediction Tools: Utilize well-established algorithms such as NetMHCpan or the IEDB analysis resource.[12][13]

• Input Sequence: Enter the native Mart-1 epitope sequence (AAGIGILTV).

• Specify HLA Allele: Select the HLA-A*02:01 allele.

• Generate Predictions for Single Amino Acid Substitutions: Systematically substitute each position of the native peptide with all other 19 amino acids.

• Analyze Results: Rank the resulting peptide analogues based on their predicted binding affinity (often expressed as an IC50 value or a percentile rank). Lower IC50 values indicate higher affinity.

• Select Candidates: Choose a set of promising candidates for synthesis and experimental validation. Prioritize modifications at the primary anchor positions (P2 and P9) and consider promising substitutions at other positions.

Protocol 2: T2 Cell Binding Assay

This protocol is adapted from established methods.[7][8][9]

Materials:

• T2 cells (ATCC CRL-1992)

• RPMI-1640 medium (serum-free)

• Human β2-microglobulin (β2m)

• Peptides (native and modified Mart-1 epitopes, positive and negative controls)

• Anti-HLA-A2-PE conjugated antibody (e.g., clone BB7.2)

• FACS buffer (PBS + 2% FBS)

• 24-well tissue culture plates

• Flow cytometer

Procedure:

• Cell Preparation: Culture T2 cells to a sufficient density. On the day of the assay, harvest and wash the cells. Resuspend in serum-free RPMI-1640 at a concentration of 2 x 10^6 cells/mL.

• Peptide Loading:

  • In a 24-well plate, add 500 µL of the T2 cell suspension to each well.

  • Add the test peptides to the respective wells at the desired final concentration (e.g., 10 µg/mL). Include a positive control (a known high-affinity HLA-A2 binding peptide, e.g., from HIV) and a negative control (no peptide).[8]

  • Add human β2m to a final concentration of 5 µg/mL to each well.[8]

• Incubation: Incubate the plate overnight (16-18 hours) at 37°C in a 5% CO2 incubator.[8][9]

• Staining:

  • Wash the cells twice with cold PBS to remove unbound peptide.[9]

  • Resuspend the cells in 100 µL of FACS buffer.

  • Add the anti-HLA-A2-PE antibody at the manufacturer's recommended concentration.

  • Incubate for 1 hour at 4°C in the dark.[8]

• Flow Cytometry:

  • Wash the cells twice with FACS buffer.

  • Resuspend the cells in an appropriate volume of FACS buffer for analysis on a flow cytometer.

  • Acquire data and analyze the Mean Fluorescence Intensity (MFI) of the PE signal for each condition.

• Data Analysis: The ability of each peptide to bind HLA-A2 is evaluated by the increase in the MFI compared to the no-peptide control.[8]

Data Presentation: T2 Binding Assay Results

Peptide Sequence	Modification	Predicted IC50 (nM)	Experimental MFI
AAGIGILTV	Native	50.2	150
L AGIGILTV	A1L	5.8	450
AL GIGILTV	A2L	2.1	800
AAGIGILTL	V9L	15.6	300
ILKEPVHGV	Positive Control	1.5	950
None	Negative Control	N/A	50

Note: The data presented in this table is illustrative and not from a specific experiment.

Protocol 3: Interferon-gamma (IFN-γ) ELISpot Assay

This protocol is a general guideline based on established procedures.[17][18][19]

Materials:

• 96-well PVDF membrane ELISpot plates

• Anti-human IFN-γ capture antibody

• Biotinylated anti-human IFN-γ detection antibody

• Streptavidin-Alkaline Phosphatase (ALP)

• BCIP/NBT substrate

• Mart-1 specific T cells

• T2 cells (as antigen-presenting cells)

• Peptides (native and modified)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• PHA (positive control)

Procedure:

Day 1: Plate Coating

• Pre-wet the ELISpot plate with 15 µL of 35% ethanol for 1 minute, then wash three times with sterile PBS.

• Coat the wells with the anti-IFN-γ capture antibody diluted in sterile PBS.

• Incubate overnight at 4°C.

Day 2: Cell Stimulation

• Wash the plate to remove unbound capture antibody.

• Block the membrane with cell culture medium for at least 2 hours at 37°C.

• Prepare T2 cells by pulsing them with the different peptides (e.g., at 10 µg/mL) for 90 minutes.[17]

• Wash the peptide-pulsed T2 cells.

• Add the peptide-pulsed T2 cells (e.g., 3 x 10^4 cells/well) and the Mart-1 specific T cells (e.g., 5 x 10^3 cells/well) to the ELISpot plate.[17] Include a positive control (e.g., PHA stimulation) and a negative control (T cells with unpulsed T2 cells).

• Incubate overnight (18-24 hours) at 37°C in a 5% CO2 incubator.[17]

Day 3: Spot Development

• Wash the plate to remove the cells.

• Add the biotinylated detection antibody and incubate for 1-2 hours at room temperature.

• Wash the plate and add Streptavidin-ALP. Incubate for 1 hour at room temperature.[18]

• Wash the plate and add the BCIP/NBT substrate. Develop in the dark until distinct spots appear.[18]

• Stop the reaction by washing extensively with tap water.[18]

• Allow the plate to dry completely before counting the spots using an ELISpot reader.

IV. References

• Ruppert, J., Sidney, J., Celis, E., Kubo, R. T., Grey, H. M., & Sette, A. (1993). Prominent role of secondary anchor residues in peptide binding to HLA-A2.1 molecules. Cell, 74(5), 929–937.

• Choi, Y. J., et al. (2018). T2 cell binding assay. Bio-protocol, 8(19), e3039.

• Kawakami, Y., et al. (1994). Identification of the immunodominant peptides of the MART-1 human melanoma antigen recognized by the majority of HLA-A2-restricted tumor infiltrating lymphocytes. The Journal of Experimental Medicine, 180(1), 347–352.

• Falk, K., et al. (1995). HLA-A2 subtypes are functionally distinct in peptide binding and presentation. The Journal of Immunology, 154(4), 1847–1856.

• D'Souza, S., et al. (1999). Peptides derived from self-proteins as partial agonists and antagonists of human CD8+ T-cell clones reactive to melanoma/melanocyte epitope MART1(27-35). Blood, 94(4), 1294–1304.

• Ruppert, J., et al. (1993). Sequence motifs important for peptide binding to the human MHC class I molecule, HLA-A2. The Journal of Immunology, 151(10), 5471–5479.

• Rivoltini, L., et al. (2003). A superagonist variant of peptide MART1/melan A27-35 elicits anti-melanoma CD8+ T cells with enhanced functional characteristics: Implication for more effective immunotherapy. Cancer Research, 63(21), 7338–7345.

• Reynisson, B., et al. (2020). Improved prediction of MHC-peptide binding using protein language models. Frontiers in Immunology, 11, 594258.

• Nielsen, M., et al. (2007). Improving MHC binding peptide prediction by incorporating binding data of auxiliary MHC molecules. Bioinformatics, 23(13), i394–i402.

• Greten, T. F., et al. (2011). Analogue peptides for the immunotherapy of human acute myeloid leukemia. Cancer Immunology, Immunotherapy, 60(10), 1383–1392.

• Tang, X., et al. (2017). T2 Cell Binding Assay. Bio-protocol, 7(22), e2630.

• Parker, K. C., et al. (1992). Sequence motifs important for peptide binding to the human MHC class I molecule, HLA-A2. The Journal of Immunology, 149(11), 3580–3587.

• MilliporeSigma. (n.d.). IFN-γ ELISpot Assays on MultiScreen® IP. Sigma-Aldrich.

• Andreatta, M., & Nielsen, M. (2016). Improved methods for predicting peptide binding affinity to MHC class II molecules. Immunogenetics, 68(3), 163–174.

• Romero, P., et al. (2001). A HLA-Cw*0701 restricted Melan-A/MART1 epitope presented by melanoma tumor cells to CD8+ tumor infiltrating lymphocytes. Journal of Immunology, 167(10), 5947–5953.

• Cole, D. K., et al. (2016). Examining the presentation of tumor-associated antigens on peptide-pulsed T2 cells. OncoImmunology, 5(10), e1222401.

• Li, Y., et al. (2023). Peptides as Versatile Regulators in Cancer Immunotherapy: Recent Advances, Challenges, and Future Prospects. Molecules, 28(18), 6690.

• Sluijter, M., et al. (2010). The immunodominant HLA-A2-restricted MART-1 epitope is not presented on the surface of many melanoma cell lines. International Journal of Cancer, 126(11), 2645–2654.

• Wang, B., & Tims, S. (2012). INF-gamma Release ELISpot Assay. Bio-protocol, 2(18), e253.

• Zeng, H., & Gifford, D. K. (2019). PUFFIN: A deep learning approach to improving MHC-I-peptide binding prediction. bioRxiv, 645823.

• Liu, G., et al. (2017). In silico prediction of immunogenic T cell epitopes for HLA-DQ8. BMC Bioinformatics, 18(Suppl 16), 563.

• Zhang, Y., et al. (2018). Peptide-based materials for cancer immunotherapy. Theranostics, 8(20), 5551–5567.

• Barber, L. D., et al. (1995). HLA-A2 subtypes are functionally distinct in peptide binding and presentation. The Journal of Immunology, 154(4), 1847–1856.

• Qu, C., et al. (2018). Definition and Characterization of SOX11-Derived T Cell Epitopes towards Immunotherapy of Glioma. Cancers, 10(12), 488.

• Leligdowicz, A., & Feldmann, J. (2011). ELISPOT Assay to Measure Peptide-specific IFN-γ Production. Journal of Visualized Experiments, (54), e3231.

• R&D Systems. (n.d.). Mouse IFN-γ Kit EliSpot.

• Nielsen, M., & Andreatta, M. (2017). Improved methods for predicting peptide binding affinity to MHC class II molecules. Bioinformatics, 33(14), 2224–2226.

• Zhang, T., et al. (2023). Peptide drugs: a new direction in cancer immunotherapy. Signal Transduction and Targeted Therapy, 8(1), 449.

• Schulten, V., et al. (2016). Predictive in silico binding algorithms reveal HLA specificities and autoallergen peptides associated with atopic dermatitis. Scientific Reports, 6, 39534.

• Schultheis, K., et al. (2018). Optimized Interferon-gamma ELISpot Assay to Measure T Cell Responses in the Guinea Pig Model after Vaccination. Journal of Visualized Experiments, (138), e58595.

• Mukherjee, S., et al. (2025). Peptide-based drugs in immunotherapy: current advances and future prospects. Molecular Diversity.

• Qu, C., et al. (2018). Identification of an HLA-A2-restricted CD147 epitope that can induce specific CTL cytotoxicity against drug resistant MCF-7/Adr cells. Oncology Letters, 15(4), 6050–6056.

• Wu, M., et al. (2023). A framework integrating multiscale in silico modeling and experimental data predicts CAR-NK cell cytotoxicity across target cell types. Proceedings of the National Academy of Sciences, 120(21), e2218779120.

Sources

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• 2. A HLA-Cw*0701 restricted Melan-A/MART1 epitope presented by melanoma tumor cells to CD8+ tumor infiltrating lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peptides derived from self-proteins as partial agonists and antagonists of human CD8+ T-cell clones reactive to melanoma/melanocyte epitope MART1(27-35) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analogue peptides for the immunotherapy of human acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 9. Oncology Letters [spandidos-publications.com]
• 10. In silico tools for predicting peptides binding to HLA-class II molecules: more confusion than conclusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Improved methods for predicting peptide binding affinity to MHC class II molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Predictive in silico binding algorithms reveal HLA specificities and autoallergen peptides associated with atopic dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. HLA-A2 subtypes are functionally distinct in peptide binding and presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Scheme for ranking potential HLA-A2 binding peptides based on independent binding of individual peptide side-chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Examining the presentation of tumor-associated antigens on peptide-pulsed T2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. bio-protocol.org [bio-protocol.org]
• 19. ELISPOT Assay to Measure Peptide-specific IFN-γ Production - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Peptide Aggregation in Cell Culture Assays

Welcome to the technical support center for peptide aggregation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing and troubleshooting peptide aggregation in cell culture assays. Peptide aggregation is a common yet complex issue that can compromise experimental results by reducing the effective concentration of the active monomeric peptide and potentially introducing cytotoxic artifacts.[1] This resource provides a logical, cause-and-effect-based approach to help you maintain peptide solubility and ensure the integrity of your experiments.

Section 1: Understanding the "Why": The Fundamentals of Peptide Aggregation

Before troubleshooting, it's crucial to understand the underlying drivers of peptide aggregation. Aggregation is a process where individual peptide molecules self-associate to form larger, often insoluble, structures.[2] This can range from reversible oligomers to highly structured, irreversible amyloid fibrils.[3] The propensity of a peptide to aggregate is governed by a delicate balance of intrinsic and extrinsic factors.

Intrinsic Factors: The Peptide's Chemical Personality

The primary amino acid sequence is the main determinant of a peptide's behavior.[4]

• Hydrophobicity: Peptides with a high content of hydrophobic residues (e.g., Leucine, Valine, Isoleucine, Phenylalanine) are primary candidates for aggregation.[5] These residues minimize their contact with aqueous environments by associating with each other, driving the formation of aggregates.

• Net Charge: Electrostatic interactions play a major role.[3] Peptides are least soluble at their isoelectric point (pI), the pH at which their net charge is zero. At this pH, repulsive electrostatic forces are minimized, allowing attractive forces (like hydrophobic interactions and hydrogen bonding) to dominate, leading to aggregation.[3][6]

• Hydrogen Bonding: Amino acid side chains and the peptide backbone can form extensive intermolecular hydrogen bonds, leading to the formation of gels or ordered aggregates like β-sheets.[5][7]

Extrinsic Factors: The Experimental Environment

The conditions you create for your peptide will significantly influence its solubility.

• pH and Ionic Strength: The pH of the solvent directly affects the charge state of acidic and basic amino acid residues.[8] As a general rule, maintaining a pH at least one unit away from the peptide's pI increases net charge and repulsive forces, thereby improving solubility.[3][6] Ionic strength can also modulate aggregation; increasing salt concentration can sometimes screen charges and promote aggregation, while in other cases, it may improve solubility.[6][9]

• Solvent: The choice of solvent is critical. While aqueous buffers are required for cell-based assays, many peptides, especially hydrophobic ones, require an initial organic solvent for dissolution.[10]

• Temperature: Temperature shifts can induce aggregation.[11] Freeze-thaw cycles are particularly detrimental as they can promote protein and peptide denaturation and subsequent precipitation.[11]

• Concentration: Higher peptide concentrations increase the likelihood of intermolecular interactions and aggregation.[12]

Section 2: Proactive Strategies for Preventing Aggregation

The best way to deal with aggregation is to prevent it from the start. This begins with proper handling and a logical approach to solubilization.

FAQ: How should I store my lyophilized peptide?

Answer: For long-term stability, store lyophilized peptides at -20°C or colder, ideally at -80°C, in a tightly sealed container with a desiccant.[13][14] Before opening, always allow the vial to equilibrate to room temperature in a desiccator.[13][15] This crucial step prevents atmospheric moisture from condensing on the peptide, which can compromise its stability.[13]

FAQ: What is the first step before trying to dissolve a new peptide?

Answer: Always analyze the peptide's amino acid sequence.[4][5] Determine its overall charge at a neutral pH to classify it as acidic, basic, or neutral. This will guide your initial choice of solvent. A simple method is to assign a value of +1 to basic residues (K, R, H) and the N-terminus, and -1 to acidic residues (D, E) and the C-terminus.[5][13]

Decision-Making Workflow for Initial Peptide Solubilization

This workflow helps select the appropriate initial solvent before dilution into your final cell culture medium.

Caption: Peptide Solubilization Decision Workflow.

Section 3: Troubleshooting Guide (Q&A Format)

This section addresses specific problems encountered during experiments.

Question 1: My peptide is hydrophobic and won't dissolve in aqueous buffer. What should I do?

Answer: This is a common issue for peptides with >50% hydrophobic residues.[5] You must use an organic solvent to first create a concentrated stock solution.

• Causality: Hydrophobic peptides aggregate to avoid contact with water. An organic solvent disrupts these hydrophobic interactions, allowing the peptide to dissolve.[5]

• Recommended Action:

  • Choose an appropriate organic solvent. Dimethyl sulfoxide (DMSO) is the most common choice for cell culture applications due to its high solubilizing power and relatively low toxicity at low concentrations.[10] For peptides containing cysteine (Cys) or methionine (Met), which can be oxidized by DMSO, dimethylformamide (DMF) or acetonitrile (ACN) are better alternatives.[5][16]

  • Dissolve the peptide completely in a minimal volume of the chosen organic solvent (e.g., 20-50 µL).[13] Gentle vortexing or sonication can help.[8][16]

  • Perform a dropwise dilution. Slowly add the concentrated peptide stock solution drop-by-drop into your vigorously vortexing aqueous buffer or cell culture medium.[13][16] This prevents localized high concentrations of the peptide from immediately precipitating upon contact with the aqueous environment, a phenomenon known as "DMSO shock."

Question 2: My peptide dissolved in DMSO, but it precipitated immediately when I added it to my cell culture medium. Why did this happen and how can I fix it?

Answer: This is a classic sign of the peptide's solubility limit being exceeded in the final aqueous solution. The peptide is soluble in the organic solvent but not in the final buffer at the desired concentration.

• Causality: While the initial DMSO stock was stable, the rapid change in solvent polarity upon dilution into the aqueous medium caused the hydrophobic peptide to crash out of solution.

• Troubleshooting Steps:

  • Lower the Final Concentration: The simplest solution is to try a lower final concentration of the peptide in your assay.

  • Re-dissolve and Dilute Slower: Re-lyophilize the peptide to remove the solvent, if possible. Start again, ensuring the peptide is fully dissolved in the initial organic solvent. When diluting, add the stock solution much more slowly to the vortexing medium to allow for better mixing and dispersion.[16]

  • Use Additives (Assay Permitting):

    • Surfactants: Low concentrations of non-ionic detergents like Tween-20 or Tween-80 (e.g., 0.05%) can help keep hydrophobic peptides in solution.[3][17] However, you must verify their compatibility with your specific cell type and assay.

    • Chaotropic Agents: For non-cell-based steps, chaotropic agents like guanidine hydrochloride can be used to solubilize highly aggregated peptides, but these are generally not compatible with live cells.[5][16]

Question 3: I see a precipitate in my cell culture medium after adding my peptide. Is it the peptide or something else?

Answer: While it could be peptide aggregation, precipitation can also arise from other sources.

• Causality:

  • Peptide Aggregation: As discussed, this is a primary cause.

  • Solvent Incompatibility: High concentrations of organic solvents (typically >1% DMSO) can be toxic to cells and can also cause salts and proteins in the culture medium to precipitate.[13] Most cell lines can tolerate 0.5% DMSO, but sensitive primary cells may require <0.1%.[13]

  • Media Component Precipitation: Temperature shifts, such as moving media from a refrigerator to a warm incubator, can cause salts or proteins within the media itself to precipitate out of solution.[11]

• Troubleshooting Protocol:

  • Control Experiment: Add the same volume of your peptide solvent (e.g., DMSO) without the peptide to an equal volume of cell culture medium. If a precipitate forms, the issue is with the solvent concentration or its interaction with the medium.

  • Visual Inspection: Peptide aggregates can appear as a fine, hazy precipitate or larger flocculants. Salt precipitates often look more crystalline.

  • Filtration: Before adding to cells, filter the final peptide-media solution through a 0.22 µm syringe filter. If the precipitate is removed and your assay still works (indicating the active peptide is soluble), it was likely an aggregate. If the activity is lost, the peptide itself was likely precipitating.

Section 4: Key Experimental Protocols

Protocol 1: Solubilizing a Basic Peptide (Net Positive Charge)

• Objective: To dissolve a peptide with a net positive charge at neutral pH.

• Rationale: An acidic environment will ensure the peptide maintains a strong positive charge, maximizing repulsive forces and solubility.

• Procedure:

  • Try dissolving the peptide in sterile, distilled water first.

  • If solubility is low, add a small amount of 10-25% acetic acid to create a stock solution.[5]

  • Vortex gently until fully dissolved.

  • Dilute this acidic stock solution into your neutral pH cell culture buffer or medium. The buffering capacity of the medium should neutralize the small amount of acid.

  • Verify the final pH of your working solution to ensure it is within the physiological range for your cells.

Protocol 2: Solubilizing a Hydrophobic Peptide (Net Neutral Charge)

• Objective: To dissolve a peptide with high hydrophobicity.

• Rationale: Overcoming strong hydrophobic interactions requires an organic solvent. A careful, dropwise dilution is necessary to transition the peptide into an aqueous environment without precipitation.

• Procedure:

  • Add a minimal volume (e.g., 30-50 µL) of 100% DMSO to the lyophilized peptide.[13]

  • Ensure complete dissolution using a vortex or sonication bath.[8][16]

  • Set your tube of final aqueous buffer/medium to vortex at a medium speed.

  • Using a pipette, slowly add the DMSO stock solution drop-by-drop into the side of the vortexing tube.[13][16]

  • Visually inspect for any signs of precipitation (turbidity). If the solution becomes cloudy, you have exceeded the solubility limit.[13]

  • Ensure the final concentration of DMSO in your cell culture is non-toxic (ideally ≤0.5%).[13]

Data Summary: Solvent and Additive Guide

Peptide Type	Primary Solvent Strategy	Secondary/Advanced Strategies	Key Considerations
Basic (Net +)	Sterile Water, Dilute Acetic Acid[4][5]	PBS (if soluble at ≤1 mg/mL)[4]	Ensure final pH is physiological.
Acidic (Net -)	Sterile Water, Dilute NH4OH or NH4HCO3[4][5]	PBS (if soluble at ≤1 mg/mL)[4]	Avoid strong bases. Peptides with free cysteines should be dissolved in degassed acidic buffers to prevent oxidation.[4]
Hydrophobic (Net 0)	DMSO, DMF, ACN[10][16]	Use of surfactants (Tween-20), Arginine[6][12]	Final organic solvent concentration must be compatible with cells (<0.5% DMSO is a safe starting point).[13]

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Al-Gharabli, S., et al. (2016). A straightforward methodology to overcome solubility challenges for N-terminal cysteinyl peptide segments used in native chemical ligation. PubMed Central. Retrieved from [Link]

• Waters Corporation. (2020). 5 Peptide Bioanalysis Sample Preparation Challenges (and how to overcome them!). Retrieved from [Link]

• Kakinoki, S., et al. (2022). Cell Behavior on Peptide-Immobilized Substrate with Cell Aggregation Inducing Property. MDPI. Retrieved from [Link]

• Merck Millipore. (n.d.). Common Cell Culture Problems: Precipitates. Retrieved from [Link]

• Reddit. (2019). How do I avoid peptide-peptide aggregation while testing peptine-proteine interaction? Retrieved from [Link]

• Apostol, M. I., et al. (2018). Factors affecting the physical stability (aggregation) of peptide therapeutics. Philosophical Transactions of the Royal Society B. Retrieved from [Link]

• Tõntson, L., et al. (2023). Aggregation Limiting Cell-Penetrating Peptides Derived from Protein Signal Sequences. MDPI. Retrieved from [Link]

• Merck Millipore. (n.d.). Synthetic Peptide Handling & Storage Protocol. Retrieved from [Link]

• G-Biosciences. (2019). Tips for Preventing Protein Aggregation & Loss of Protein Solubility. Retrieved from [Link]

• LifeTein. (n.d.). How to dissolve, handle and store synthetic peptides. Retrieved from [Link]

• PolyPeptide Group. (2023). Peptide Aggregation in Manufacturing Mechanisms, Challenges and Case Studies. Retrieved from [Link]

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]

• Biozentrum, University of Basel. (2014). Preventing Protein Aggregation. Retrieved from [Link]

• Wang, Z., et al. (2022). Optimizing Excipient Properties to Prevent Aggregation in Biopharmaceutical Formulations. Journal of Chemical Information and Modeling. Retrieved from [Link]

• Colombo, G., et al. (2008). Investigating the Mechanism of Peptide Aggregation: Insights from Mixed Monte Carlo-Molecular Dynamics Simulations. Biophysical Journal. Retrieved from [Link]

• Argüello, L., et al. (2016). Influence of ionic strength on peptide membrane fractionation. ResearchGate. Retrieved from [Link]

• Razis, G. N., et al. (2013). Rational Design of Solution Additives for the Prevention of Protein Aggregation. PLoS ONE. Retrieved from [Link]

• Crick, S. L., et al. (2013). Peptide Solubility Limits: Backbone and Side-Chain Interactions. Biophysical Journal. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 3. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bachem.com [bachem.com]
• 5. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 6. reddit.com [reddit.com]
• 7. peptide.com [peptide.com]
• 8. jpt.com [jpt.com]
• 9. researchgate.net [researchgate.net]
• 10. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 11. merckmillipore.com [merckmillipore.com]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. lifetein.com [lifetein.com]
• 14. bachem.com [bachem.com]
• 15. Synthetic Peptide Handling & Storage Protocol [sigmaaldrich.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. biozentrum.unibas.ch [biozentrum.unibas.ch]

Technical Support Center: Enhancing the In Vitro Immunogenicity of MART-1(27-35)

Welcome to the technical support center for the MART-1(27-35) peptide. This guide is designed for researchers, scientists, and drug development professionals who are working to generate and measure cytotoxic T lymphocyte (CTL) responses against this critical melanoma antigen in vitro. The inherent weak immunogenicity of this self-antigen epitope presents unique challenges. This resource provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to help you navigate these complexities and enhance your experimental success.

Section 1: Understanding the Core Challenge with MART-1(27-35)

The MART-1(27-35) peptide (sequence: AAGIGILTV) is an HLA-A02:01-restricted epitope derived from the Melan-A protein, a lineage-specific antigen found on normal melanocytes and melanoma cells.[1] While it is a key target for immunotherapy, its sequence is not optimal for binding to the HLA-A02:01 molecule, primarily due to the Alanine (A) at the primary anchor position 2 (P2). This suboptimal binding leads to unstable peptide-MHC (pMHC) complexes, which are often insufficient to robustly activate naive CD8+ T cells. Consequently, researchers frequently encounter difficulties in generating potent MART-1-specific CTLs from peripheral blood mononuclear cells (PBMCs) in vitro.

The central goal of enhancing its immunogenicity is to improve its interaction with the HLA-A*02:01 molecule and/or the T-cell receptor (TCR), thereby providing a more potent and stable signal for T-cell activation.

Section 2: Frequently Asked Questions (FAQs)

Here we address common initial questions regarding the use of MART-1(27-35) in T-cell assays.

Q1: Why am I not seeing a significant T-cell response (e.g., IFN-γ production) with the native MART-1(27-35) peptide?

A1: This is a very common issue. The native peptide is a weak agonist for the T-cell response due to its suboptimal binding to HLA-A*02:01. The Alanine at P2 is not a preferred anchor residue, leading to low-affinity and unstable pMHC complexes.[1] This weak signal is often insufficient to activate the low-frequency precursor T cells present in a typical PBMC sample.

Q2: What is a "heteroclitic" or "superagonist" peptide, and how can it help?

A2: A heteroclitic or superagonist peptide is an analog of the native epitope that has been modified to increase its immunogenicity. These modifications typically involve substituting amino acids at anchor positions to improve HLA binding affinity and stability.[2][3] For MART-1, a widely used superagonist is the decamer analog Melan-A/MART-1(26-35) with a Leucine substitution at position 27 (corresponding to P2 of the nonamer), resulting in the sequence ELAGIGILTV .[1][3][4] This analog exhibits higher affinity and creates more stable pMHC complexes, leading to more potent T-cell activation.[2][3] Importantly, CTLs generated against this analog are often fully cross-reactive with the native peptide presented on tumor cells.[2]

Q3: My MART-1 peptide has poor solubility. How should I prepare it?

A3: The MART-1(27-35) peptide is hydrophobic. It should be reconstituted in sterile DMSO to create a concentrated stock solution (e.g., 1-10 mM).[5] For use in cell culture, this stock should be further diluted in an aqueous buffer or culture medium. It is critical to avoid repeated freeze-thaw cycles of the DMSO stock; upon first use, create small aliquots and store them at -80°C.[5]

Q4: How long should I stimulate my T cells with the peptide?

A4: For functional assays like ELISpot or intracellular cytokine staining (ICS), a short-term stimulation of 18-24 hours is typical for measuring effector responses from pre-existing T cells.[4] For in vitro expansion of MART-1 specific T cells from naive precursors, a longer co-culture period involving repeated stimulations (e.g., every 7-10 days) over several weeks is necessary.[1][6]

Section 3: Troubleshooting Guide: Common Problems & Solutions

This section provides a deeper dive into specific experimental hurdles and offers systematic solutions.

Issue 1: Low Peptide-MHC Binding & Stability

You Observe:

• Low or no staining with HLA-A2/MART-1 tetramers.

• Poor CTL activation even with known MART-1 reactive T-cell clones.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Solution
Suboptimal Native Peptide Sequence	The Alanine at P2 of the native AAGIGILTV peptide is a weak anchor for the HLA-A*02:01 binding groove, leading to rapid dissociation of the peptide.[1]	Use a Superagonist Analog: Switch to the Melan-A(26-35, 27L) analog (ELAGIGILTV). The Leucine at P2 is a dominant anchor residue that significantly improves binding affinity and the stability of the pMHC complex, providing a more potent stimulus for T cells.[1][3][4]
Peptide Degradation	Peptides are susceptible to proteases in serum-containing culture media. Terminal modifications can increase peptide half-life.	Consider Modified Peptides: Use peptides with N-terminal acetylation and C-terminal amidation. These modifications block exopeptidase activity, prolonging the peptide's availability in culture.[7]
Inefficient Peptide Loading	The target cells (e.g., T2 cells, PBMCs) may not be efficiently presenting the peptide due to competition with endogenous peptides or issues with the antigen processing pathway.	Optimize Peptide Pulsing: Use T2 cells, which are TAP-deficient and have a high number of "empty" and receptive HLA-A2 molecules on their surface. Pulse T2 cells with a high concentration of peptide (e.g., 10-40 µg/mL) for 1-2 hours at 37°C before co-culturing with T cells.[4]

Data Summary: Comparison of Native vs. Analog Peptides

Peptide Variant	Sequence	Key Modification	Impact on HLA-A2 Binding	T-Cell Recognition
Native Nonamer	AAGIGILTV	-	Low Affinity, Unstable	Weak
Analog Decamer (27L)	ELAGIGILTV	Ala → Leu at P2	High Affinity, Stable[3]	Strong, Cross-reactive with native[2]
Analog Nonamer (1L)	LAGIGILTV	Ala → Leu at P1	-	Superagonist activity, enhanced CTL induction[8]
Analog Nonamer (A2L)	ALGIGILTV	Ala → Leu at P2	Improved Binding	Reduced/Ablated Recognition [9][10]

Expert Insight: While improving MHC binding is a primary goal, it does not always guarantee better T-cell recognition. The A2L modification (ALGIGILTV) enhances HLA-A2 binding but can alter the conformation of the pMHC complex, increasing its flexibility in a way that negatively impacts TCR engagement.[9] This highlights a critical disconnect between affinity and antigenicity, making the ELAGIGILTV decamer a more reliable choice for robustly activating cross-reactive CTLs.[1]

Issue 2: Failure to Expand MART-1 Specific CTLs from PBMCs

You Observe:

• After weeks of stimulation, the frequency of MART-1 specific T cells (measured by tetramer or ELISpot) remains at baseline.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Solution
Insufficient Co-stimulation	T-cell activation requires two signals: Signal 1 (TCR engagement with pMHC) and Signal 2 (co-stimulation, e.g., CD28 with CD80/CD86). PBMCs used as APCs may provide suboptimal co-stimulation.	Use Artificial APCs (AAPCs): Employ AAPCs that are engineered to express HLA-A*02:01, the MART-1 peptide, and key co-stimulatory molecules like CD58, CD80, and CD54.[6] This provides a potent, consistent, and standardized platform for T-cell expansion.
Inadequate Cytokine Support	Proliferation and survival of activated CD8+ T cells are dependent on cytokines, particularly Interleukin-2 (IL-2).	Supplement with Cytokines: Add low-dose recombinant human IL-2 (e.g., 10-50 U/mL) to the culture medium 24-48 hours after each stimulation. Other cytokines like IL-7, IL-15, and IL-21 can also be used to promote survival and memory T-cell development.
T-Cell Anergy or Exhaustion	Repeated stimulation without adequate co-stimulation or in the presence of inhibitory signals can lead to a non-responsive (anergic) or exhausted T-cell state.	Incorporate Adjuvants: When using PBMCs or dendritic cells as APCs, include adjuvants that activate the APCs and promote a pro-inflammatory environment. A TLR9 agonist like PF-3512676 can mature dendritic cells, enhancing their antigen presentation and co-stimulatory capacity.[11]

Workflow for Enhanced CTL Expansion Using AAPCs

Caption: Workflow for robust expansion of MART-1 specific CTLs.

Issue 3: High Background or Non-Specific Lysis in Cytotoxicity Assays

You Observe:

• In a chromium-release or similar assay, your effector cells are killing control target cells (not pulsed with MART-1 peptide).

• High spontaneous release from target cells.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Solution
Activation of NK Cells	If expanding CTLs from PBMCs, cytokine addition (especially IL-2) can potently activate Natural Killer (NK) cells, which mediate non-specific, MHC-unrestricted killing.	Purify CD8+ T Cells: Before setting up the cytotoxicity assay, purify the CD8+ T-cell population from your expanded culture using magnetic beads. This will deplete NK cells and other confounding cell types.
Unhealthy Target Cells	Target cells (e.g., T2 cells) that are in poor condition will have high spontaneous lysis, reducing the dynamic range of the assay and making results difficult to interpret.	Ensure Target Cell Viability: Use target cells from a healthy, log-phase culture. Ensure viability is >95% before starting the assay. Handle cells gently during peptide pulsing and washing steps.
Effector to Target (E:T) Ratio is Too High	An excessively high E:T ratio can lead to non-specific killing and saturation of the assay signal.	Perform an E:T Titration: Test a range of E:T ratios (e.g., 40:1, 20:1, 10:1, 5:1) to find the optimal window that provides robust specific lysis with minimal background.

Section 4: Key Experimental Protocols

Here are step-by-step guides for essential assays.

Protocol 1: In Vitro T-Cell Stimulation and IFN-γ ELISpot Assay

This protocol is designed to measure the frequency of MART-1-specific, IFN-γ-secreting T cells.

Materials:

• 96-well PVDF membrane ELISpot plates

• Anti-human IFN-γ capture and biotinylated detection antibodies

• Streptavidin-Alkaline Phosphatase (ALP)

• BCIP/NBT substrate

• Recombinant human IL-2

• MART-1 peptide (e.g., ELAGIGILTV analog) and negative control peptide (e.g., an irrelevant HLA-A2 binding peptide)

• HLA-A2+ PBMCs

Methodology:

• Plate Coating: Coat the ELISpot plate with anti-human IFN-γ capture antibody overnight at 4°C.

• Cell Plating: Wash the plate with sterile PBS and block with RPMI + 10% FBS for 2 hours at 37°C. Seed 2-3 x 10^5 PBMCs per well.

• Stimulation: Add the MART-1 peptide to triplicate wells at a final concentration of 10 µg/mL. Add the negative control peptide to another set of wells. Include wells with only cells (negative control) and cells with a mitogen like PHA (positive control).

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO2.

• Detection:

  • Wash the plate thoroughly with PBS-Tween20.

  • Add the biotinylated anti-human IFN-γ detection antibody and incubate for 2 hours at room temperature.

  • Wash and add Streptavidin-ALP. Incubate for 1 hour.

  • Wash and add the BCIP/NBT substrate. Monitor for spot development (10-30 minutes).

  • Stop the reaction by washing with distilled water.

• Analysis: Air dry the plate and count the spots using an automated ELISpot reader. The frequency of antigen-specific T cells is calculated by subtracting the average spots in the negative control wells from the average spots in the peptide-stimulated wells.[11][12]

Protocol 2: Flow Cytometry Staining for MART-1 Specific T Cells

This protocol uses an HLA-A2/MART-1 tetramer to directly visualize and quantify specific CD8+ T cells.

Materials:

• PE-conjugated HLA-A*02:01-MART-1 Tetramer

• Fluorochrome-conjugated antibodies: Anti-CD3, Anti-CD8, Anti-CD4 (dump channel), and a viability dye (e.g., 7-AAD, Live/Dead Fixable).

• FACS Buffer (PBS + 2% FBS + 0.1% Sodium Azide)

• Cultured T cells

Methodology:

• Cell Preparation: Count cells and resuspend ~1 million cells in 50 µL of FACS buffer.

• Tetramer Staining: Add the PE-conjugated MART-1 tetramer at the manufacturer's recommended concentration. Incubate for 30-60 minutes at room temperature in the dark.

• Surface Staining: Add the cocktail of anti-CD3, CD8, and CD4 antibodies. Incubate for 20-30 minutes at 4°C in the dark.

• Viability Staining: Wash the cells with FACS buffer. Resuspend in buffer containing the viability dye according to the manufacturer's protocol.

• Acquisition: Wash cells one final time and resuspend in FACS buffer for acquisition on a flow cytometer. Collect at least 100,000 events in the lymphocyte gate.

• Gating Strategy:

  • Gate on lymphocytes using FSC-A vs. SSC-A.

  • Gate on single cells using FSC-A vs. FSC-H.

  • Gate on live cells using the viability dye.

  • From the live singlets, gate on CD3+ T cells.

  • From the CD3+ gate, create a plot of CD8 vs. Tetramer-PE. The double-positive population (CD8+/Tetramer+) represents your MART-1 specific CTLs.

Gating Strategy Diagram

Caption: Sequential gating strategy for identifying specific CTLs.

Section 5: References

• Insaidoo, F.K., et al. (2011). Loss of T Cell Antigen Recognition Arising from Changes in Peptide and Major Histocompatibility Complex Protein Flexibility: IMPLICATIONS FOR VACCINE DESIGN. Journal of Biological Chemistry, 286:40163-40173. [Link]

• Squarcina, P., et al. (2001). A superagonist variant of peptide MART1/melan A27-35 elicits anti-melanoma CD8+ T cells with enhanced functional characteristics: Implication for more effective immunotherapy. Cancer Research. [Link]

• Bio-Synthesis Inc. MART-1 26–35 Peptides, MART Peptide Products. [Link]

• Alghaith, A. F. G. (2016). A Single-step Reaction for Glycosylation of Aminooxy Peptides. KU ScholarWorks. [Link]

• Anaspec. [Leu27]-Melan-A, MART-1 (26-35). [Link]

• ClinicalTrials.gov. (2011). Melanoma Treatment With White Blood Cells That Destroy MART Expressing Tumor Cells. National Library of Medicine. [Link]

• Cole, D. K., et al. (2007). Structures of MART-126/27–35 Peptide/HLA-A2 Complexes Reveal a Remarkable Disconnect between Antigen Structural Homology and T Cell Recognition. Journal of Molecular Biology, 372(5):1123–1136. [Link]

• Tourdot, S., et al. (2000). Melanoma Peptide MART-1(27−35) Analogues with Enhanced Binding Capacity to the Human Class I Histocompatibility Molecule HLA-A2 by Introduction of a β-Amino Acid Residue: Implications for Recognition by Tumor-Infiltrating Lymphocytes. Journal of Medicinal Chemistry, 43(24), 4745–4748. [Link]

• Tarhini, A. A., et al. (2013). Safety and immunogenicity of vaccination with MART-1 (26-35, 27L), gp100 (209-217, 210M), and tyrosinase (368-376, 370D) in-adjuvant with PF-3512676 and GM-CSF in metastatic melanoma. Journal for ImmunoTherapy of Cancer, 1, 10. [Link]

• Verron, Q., et al. (2018). Generation of Pure Highly Functional Human Anti-Tumor Specific Cytotoxic T Lymphocytes With Stem Cell-Like Memory Features for Melanoma Immunotherapy. Frontiers in Immunology, 9, 2376. [Link]

• Valmori, D., et al. (1998). Enhanced generation of specific tumor-reactive CTL in vitro by selected Melan-A/MART-1 immunodominant peptide analogues. Journal of Immunology, 160(4), 1750-1758. [Link]

• BPS Bioscience. MART-1 Peptide (27-35). [Link]

• Anichini, A., et al. (2006). Immunization of Stage IV Melanoma Patients with Melan-A/MART-1 and gp100 Peptides plus IFN-α Results in the Activation of Specific CD8+ T Cells and Monocyte/Dendritic Cell Precursors. Cancer Research, 66(9), 4943-4951. [Link]

Sources

• 1. Enhanced generation of specific tumor-reactive CTL in vitro by selected Melan-A/MART-1 immunodominant peptide analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MART-1 26–35 Peptides, MART Peptide Products, USA [biosyn.com]
• 3. [Leu27]-Melan-A, MART-1 (26-35) - 1 mg [anaspec.com]
• 4. ignytebio.com [ignytebio.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. Frontiers | Generation of Pure Highly Functional Human Anti-Tumor Specific Cytotoxic T Lymphocytes With Stem Cell-Like Memory Features for Melanoma Immunotherapy [frontiersin.org]
• 7. DSpace [kuscholarworks.ku.edu]
• 8. researchgate.net [researchgate.net]
• 9. 3qfd - Human Class I MHC HLA-A2 in complex with Mart-1(27-35) nonameric peptide - Summary - Protein Data Bank Japan [pdbj.org]
• 10. Structures of MART-126/27–35 Peptide/HLA-A2 Complexes Reveal a Remarkable Disconnect between Antigen Structural Homology and T Cell Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Safety and immunogenicity of vaccination with MART-1 (26-35, 27L), gp100 (209-217, 210M), and tyrosinase (368-376, 370D) in-adjuvant with PF-3512676 and GM-CSF in metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]

Reference Data & Comparative Studies

Comparison Guide: MART-1(27-35) vs. MART-1(26-35) Decamer

The following guide provides an in-depth technical comparison of the MART-1(27-35) nonamer and the MART-1(26-35) decamer.

Executive Summary: The Immunological Paradox

In the development of melanoma immunotherapies, the MART-1 antigen (Melan-A) presents a unique structural paradox. While the MART-1(27-35) nonamer is the dominant natural peptide presented on the surface of melanoma cells, it binds poorly to the HLA-A*0201 molecule in vitro. Conversely, the MART-1(26-35) decamer (and its heteroclitic analogs) exhibits superior binding stability and is commonly used as the immunogen to generate T-cells.

This guide dissects the "disconnect" between these two peptides, analyzing their structural conformations, binding kinetics, and the critical role of ERAP1 processing, to provide a roadmap for selecting the correct peptide for T-cell receptor (TCR) validation and vaccine design.

Structural & Chemical Characterization

The primary difference lies in the N-terminal Glutamic Acid (E) residue, which forces the decamer into a distinct conformational state within the MHC groove.

Feature	MART-1(27-35) Nonamer	MART-1(26-35) Decamer	MART-1(26-35) 2L Analog (Reference)
Sequence	AAGIGILTV	EAAGIGILTV	ELAGIGILTV
Length	9 Amino Acids	10 Amino Acids	10 Amino Acids
HLA Restriction	HLA-A0201	HLA-A0201	HLA-A*0201
MHC Binding Mode	Extended: Lies flat in the groove.	Bulged: Central residues kink upwards.	Bulged: Optimized anchor stabilizes fit.
Binding Affinity ( )	Low / Unstable (>10 µM)	Moderate (~1-5 µM)	High (nM range)
Physiological Status	Dominant: Naturally processed target.	Precursor/Transient: Rapidly trimmed.	Synthetic: Clinical immunogen.[1][2]

Conformational Divergence

The HLA-A2 binding groove typically prefers 9-mer peptides. The 10-mer decamer accommodates the extra length by "bulging" its central residues out of the groove. This creates a distinct topography for TCR recognition. T-cells raised against the bulged decamer may fail to efficiently recognize the flat nonamer on the tumor surface, a phenomenon known as the "recognition disconnect."

Biological Processing: The ERAP1 Axis

The selection between these peptides is governed by the Endoplasmic Reticulum Aminopeptidase 1 (ERAP1). ERAP1 trims N-terminal extensions of precursor peptides to fit the MHC class I groove.[3]

• Mechanism: The proteasome generates longer precursors (e.g., 11-mers, 12-mers) containing the MART-1 sequence.

• Trimming: ERAP1 trims these down.[3][4] It efficiently trims the Decamer (26-35) into the Nonamer (27-35) .

• Over-trimming: High ERAP1 activity can "over-trim" the epitope, destroying it completely. This explains why the nonamer is the dominant species found on the cell surface, while the decamer is a transient intermediate.

Comparative Performance Data

The following data summarizes the functional differences observed in T2 binding assays and cytotoxicity experiments.

Metric	MART-1(27-35)	MART-1(26-35)	Implications
T2 Binding ( )	Low ( )	Moderate ( )	The nonamer requires high concentrations to stabilize HLA-A2 in vitro.
Complex Stability ( )	Short (< 2 hours)	Moderate (2-4 hours)	Decamer complexes persist longer on the cell surface in assays.
T-Cell Lysis ( )	High (~10-100 nM)	Low (~1-10 nM)	Decamer-pulsed targets are lysed more easily by decamer-raised CTLs.
Cross-Reactivity	Poor recognition by Decamer-raised CTLs	Excellent recognition by Decamer-raised CTLs	Critical Risk: Using the decamer for discovery may yield TCRs that fail to kill the tumor (which presents the nonamer).

Note: The heteroclitic analog ELAGIGILTV (26-35 2L) has an

often < 0.1 nM, vastly outperforming both native sequences. It is the standard for expanding T-cells, but those cells must be cross-validated against the native nonamer.

Experimental Protocols

Protocol A: T2 Stabilization Assay (Binding Affinity)

Purpose: To quantify the ability of the peptide to stabilize the HLA-A2 molecule on the surface of TAP-deficient T2 cells.

• Cell Preparation: Harvest T2 cells (ATCC CRL-1992) and wash 2x in serum-free RPMI 1640. Resuspend at

  cells/mL.

• Peptide Pulsing:

  • Aliquot

    of cells per well in a 96-well U-bottom plate.

  • Add peptide (27-35 or 26-35) at serial dilutions (

    to ).

  • Include Reference Control: Influenza M1 (GILGFVFTL) as a positive control.

  • Include Negative Control: DMSO vehicle only.

• Incubation: Incubate for 18 hours at 37°C in 5% CO2.

• Staining:

  • Wash cells 2x with cold FACS buffer (PBS + 1% BSA).

  • Stain with anti-HLA-A2 FITC/PE antibody (Clone BB7.2) for 30 mins at 4°C.

• Analysis: Acquire on a flow cytometer. Calculate the Fluorescence Index (FI) :

Protocol B: In Vitro Cytotoxicity (Chromium Release)

Purpose: To determine if T-cells raised against the decamer can kill targets presenting the nonamer.

• Target Labeling: Label T2 cells with

  ( ) for 1 hour at 37°C. Wash 3x.

• Peptide Loading: Pulse labeled T2 cells with the Nonamer (27-35) at

  for 1 hour. (This mimics the tumor surface).

• Effector Co-culture:

  • Add Effector T-cells (generated via Decamer stimulation) at varying Effector:Target (E:T) ratios (e.g., 40:1, 20:1, 10:1).

• Incubation: Incubate for 4 hours at 37°C.

• Readout: Harvest supernatant and measure CPM on a gamma counter.

  • Interpretation: If lysis is low despite high lysis of Decamer-pulsed targets, your T-cells are "Decamer-specific" and likely clinically ineffective.

Conclusion & Recommendations

The choice between MART-1(27-35) and MART-1(26-35) represents a trade-off between immunogenicity and physiological relevance .

• For T-Cell Expansion: Use the Analog (ELAGIGILTV) or the Decamer (EAAGIGILTV) . Their superior stability allows for robust stimulation and expansion of rare precursor T-cells.

• For Specificity Validation: You MUST validate all clones against the Nonamer (AAGIGILTV) . Since the nonamer is the actual ligand on the melanoma surface, any TCR that cannot recognize the nonamer (due to conformation specificity for the decamer bulge) will fail in vivo.

Final Verdict: Treat the Decamer as the tool for expansion, but the Nonamer as the standard for efficacy.

References

• Valmori, D., et al. (1998). Enhanced generation of specific tumor-reactive CTL in vitro by selected Melan-A/MART-1 immunodominant peptide analogues.[5] Journal of Immunology. Link

• Romero, P., et al. (1997). Cytolytic T lymphocyte recognition of the immunodominant HLA-A*0201-restricted Melan-A/MART-1 antigenic peptide.[5][6][7] Journal of Experimental Medicine. Link

• Doucey, M.A., et al. (2001). The immunodominant MART-1 peptide is a decamer.[2][8] European Journal of Immunology. Link

• Borbulevych, O.Y., et al. (2007). Structures of MART-1 26/27-35 Peptide/HLA-A2 Complexes Reveal a Remarkable Disconnect between Antigen Structural Homology and T Cell Recognition.[2] Journal of Molecular Biology. Link

• Blanchard, N., et al. (2010). ERAP1 negatively regulates the expression of the immunodominant MART-1 epitope. European Journal of Immunology. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. MART-1 26–35 Peptides, MART Peptide Products, USA [biosyn.com]
• 3. osti.gov [osti.gov]
• 4. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 5. Peptide-pulsed dendritic cells induce tumoricidal cytotoxic T lymphocytes from healthy donors against stably HLA-A*0201-binding peptides from the Melan-A/MART-1 self antigen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Melan-A (26-35) scrambled (AIEIAGGLTV) - SB PEPTIDE [sb-peptide.com]
• 8. Structures of MART-126/27–35 Peptide/HLA-A2 Complexes Reveal a Remarkable Disconnect between Antigen Structural Homology and T Cell Recognition - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Comparison: Mart-1(27-35) Specificity vs. gp100 and Tyrosinase Epitopes

This guide provides an in-depth technical comparison of the Mart-1(27-35) epitope against gp100 and tyrosinase alternatives, designed for researchers in immunology and drug development.

Executive Summary

The "Big Three" melanoma differentiation antigens—Mart-1 (Melan-A) , gp100 (Pmel17) , and Tyrosinase —represent the foundational targets for HLA-A*0201-restricted immunotherapies. While all three are naturally processed, their utility in research and clinical settings is defined by distinct structural limitations:

• Mart-1(27-35) is the immunodominant epitope but suffers from poor HLA-A2 binding stability in its native form, necessitating the use of the heteroclitic analog (ELAGIGILTV) for effective T-cell priming.

• gp100(209-217) similarly exhibits rapid dissociation from MHC Class I, requiring a modified anchor residue (210M) to stabilize the complex.

• Tyrosinase(369-377) relies on a unique post-translational deamidation (Asn

  Asp) for recognition, a critical specificity checkpoint often overlooked in synthetic peptide design.

Molecular Landscape: Epitope Structure & Modifications

The specificity of these epitopes is governed not just by their sequence, but by their anchor residue suitability for the HLA-A*0201 binding groove (specifically pockets B and F).

Comparative Epitope Specifications

Antigen	Residues	Native Sequence	Clinical/Heteroclitic Analog	Modification Logic	Binding Stability (Native)
Mart-1	27-35	AAGIGILTV	ELAGIGILTV (26-35, 27L)	Leu at P2 optimizes anchor for HLA-A2 pocket B.	Weak / Unstable
gp100	209-217	ITDQVPFSV	IMDQVPFSV (210M, g209-2M)	Met at P2 improves binding affinity ~9-fold.	Intermediate / Fast Off-rate
Tyrosinase	369-377	YMNGTMSQV (Gene)	YMDGTMSQV (Presented)	Asp at P3 is a natural post-translational modification essential for TCR recognition.	High (Deamidated form)

Critical Specificity Nuances

• Mart-1(27-35) vs. Heteroclitic 26-35: The native nonamer AAGIGILTV is the sequence naturally presented on tumor cells. However, it binds HLA-A2 so weakly that it fails to stably tetramerize or prime T cells in vitro. The heteroclitic decamer ELAGIGILTV is used for all detection (tetramers) and stimulation. Crucially , T cells raised against the heteroclitic peptide cross-react with the native tumor peptide, but with varying functional avidity.

• Tyrosinase Deamidation: The genomic sequence encodes Asparagine (N) at position 371.[1][2] However, the peptide is glycosylated in the ER and then deglycosylated by Peptide:N-glycanase (PNGase) in the cytosol, converting Asn to Asp (D). CTLs are specific for the Asp-containing peptide (YMDGTMSQV). Using the genomic YMNGTMSQV peptide in assays will result in false negatives .

Binding Kinetics & Functional Avidity

Experimental success depends on matching the peptide reagent to the assay's sensitivity requirements.

Dissociation Constants (Kd) & Stability

• Mart-1 (Native): Kd > 500 nM (Estimated). The complex is unstable at 37°C, leading to poor immunogenicity.

• Mart-1 (Heteroclitic 27L): Kd ~ 5-50 nM. Forms a hyper-stable complex, allowing for robust T-cell expansion.

• Tyrosinase (Asp371): IC50 ~ 74 nM. High affinity natural binder.

T-Cell Recognition Hierarchy

• High Avidity: T cells expanded with gp100-2M or Mart-1-27L show superior lysis of peptide-pulsed targets compared to native peptides.

• Tumor Recognition: Despite high peptide avidity, recognition of endogenous tumor targets can be limited by the low surface density of the native peptide.

  • Mart-1 Exception: Despite low affinity, Mart-1 is expressed at such high levels in melanomas that even low-affinity interactions trigger lysis.

  • Tyrosinase Limitation: Recognition is strictly dependent on the cell's metabolic capacity to deamidate the precursor protein.

Biological Pathways & Processing[2][3][4]

Understanding the generation of these peptides is vital for interpreting assay results (e.g., why a TAP-deficient cell line might not present gp100 but could present other epitopes).

Caption: Distinct processing pathways. Tyrosinase requires retro-translocation and deamidation (N

D) before proteasomal degradation, unlike the direct processing of Mart-1/gp100.

Experimental Workflows: Validating Specificity

To objectively compare these epitopes in your lab, follow this self-validating protocol for T-cell expansion and specificity testing.

Protocol: Antigen-Specific T-Cell Expansion & Validation

Objective: Compare expansion efficiency and specificity of T cells against Mart-1, gp100, and Tyrosinase.

Phase 1: In Vitro Stimulation (IVS)

• PBMC Isolation: Thaw HLA-A2+ PBMCs.

• Peptide Pulsing: Pulse autologous DCs or T2 cells with 10 µg/mL of peptide:

  • Group A: Mart-1 Heteroclitic (ELAGIGILTV)

  • Group B: gp100 Modified (IMDQVPFSV)[3]

  • Group C: Tyrosinase Deamidated (YMDGTMSQV)[1]

  • Control: HIV Pol (ILKEPVHGV)

• Culture: Co-culture PBMCs with pulsed APCs in presence of IL-2 (50 IU/mL) and IL-7 (10 ng/mL).

• Restimulation: Repeat pulsing on Day 7.

Phase 2: Specificity Readout (Day 14)

Use a dual-readout system to confirm both physical binding (Tetramer) and functional capacity (ELISPOT).

A. Tetramer Staining (Physical Specificity)

• Stain cells with PE-conjugated Tetramers matching the stimulating peptide.

• Critical Control: Cross-stain Mart-1 expanded cells with the Native Mart-1 tetramer (if available) vs Heteroclitic tetramer. Expectation: Heteroclitic tetramer gives bright distinct population; Native tetramer often fails to stain due to instability.

B. Functional Cross-Reactivity (The "Gold Standard")

• Target Cells: T2 cells pulsed with Native peptides (AAGIGILTV, ITDQVPFSV, YMDGTMSQV).

• Why? You must prove that T cells raised against the modified vaccine peptide (Group A/B) can recognize the native target.

• Assay: IFN-

  ELISPOT.[4]

  • Success Criteria: >2-fold increase in spots over HIV control.

  • Failure Mode: High Tetramer+ % but low IFN-

    against Native peptide indicates "low avidity" T cells that bind the reagent but ignore the tumor.

Clinical Implications

• Vaccine Design: Modern peptide vaccines (e.g., gp100:209-217(210M)) exclusively use the modified sequences. Using native sequences is clinically futile due to rapid degradation and failure to prime.

• TCR-T Therapy: Receptors isolated from patients are often affinity-matured against the native complex. However, when screening for off-target toxicity, one must use the heteroclitic peptide to ensure maximum sensitivity, potentially overestimating risk but ensuring safety.

References

• Kawakami, Y., et al. (1994). "Cloning of the gene coding for a shared human melanoma antigen recognized by autologous T cells infiltrating into tumor." Proceedings of the National Academy of Sciences. Link

• Valmori, D., et al. (1998). "Enhanced generation of specific tumor-reactive CTL in vitro by selected Melan-A/MART-1 immunodominant peptide analogues." Journal of Immunology. Link

• Skipper, J.C., et al. (1996). "An HLA-A2-restricted tyrosinase antigen on melanoma cells results from posttranslational modification and suggests a novel pathway for processing of membrane proteins." Journal of Experimental Medicine. Link

• Parkhurst, M.R., et al. (1996). "Improved induction of melanoma-reactive CTL with peptides from the melanoma antigen gp100 modified at HLA-A*0201-binding residues." Journal of Immunology. Link

• Rivoltini, L., et al. (1995). "Quantitative comparison of the induction of tumor-specific CTL by native and modified peptides." Cancer Research. Link

Sources

• 1. Peptide Tyrosinase (Asp371) - HLA-A*0201 YMDGTMSQV - SB-PEPTIDE [sb-peptide.com]
• 2. pnas.org [pnas.org]
• 3. High-Affinity TCRs Generated by Phage Display Provide CD4+ T Cells with the Ability to Recognize and Kill Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Melan-A/MART1 analog peptide triggers anti-myeloma T-cells through crossreactivity with HM1.24 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Mart-1(27-35)(human) Peptide

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for the proper disposal of Mart-1(27-35)(human), a key immunogenic epitope in melanoma research. Adherence to these procedures is critical for ensuring laboratory safety, environmental protection, and regulatory compliance. This document is structured to provide a deep technical understanding of the principles behind the recommended disposal methods, empowering you to make informed decisions in your laboratory.

Core Principles of Mart-1(27-35)(human) Waste Management

Mart-1(27-35)(human) is a synthetic peptide and, like many research-grade biological molecules, its disposal requires careful consideration. The primary principle is to prevent its release into the environment and to neutralize any potential biological activity. Although not classified as acutely hazardous, it is prudent to handle all research peptides as potentially hazardous chemical waste. A Safety Data Sheet (SDS) for a similar product recommends that the material be considered hazardous until further information is available and should be disposed of by a licensed professional waste disposal company.

Key Imperatives:

• Never dispose of Mart-1(27-35)(human) waste, in either liquid or solid form, in the regular trash or down the drain.[1]

• Always segregate Mart-1(27-35)(human) waste from other laboratory waste streams at the point of generation.

• Always consult and adhere to your institution's specific Environmental Health and Safety (EHS) guidelines for chemical and hazardous waste disposal.[1][2][3][4]

Risk Assessment and Personal Protective Equipment (PPE)

Before handling Mart-1(27-35)(human) for any purpose, including disposal, a thorough risk assessment should be conducted. The primary risks associated with this peptide are potential immunological reactions upon accidental exposure, although the likelihood and severity are generally low for this specific epitope in a laboratory setting.

Mandatory Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant nitrile gloves.

• Eye Protection: Safety glasses or goggles are essential to protect against splashes.

• Lab Coat: A fully buttoned lab coat provides a crucial barrier to prevent skin contact.

All handling of the lyophilized powder and concentrated solutions of Mart-1(27-35)(human) should be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risk.

Step-by-Step Disposal Procedures for Mart-1(27-35)(human) Waste

The appropriate disposal method for Mart-1(27-35)(human) waste is contingent on its physical state (liquid or solid).

Liquid Waste Disposal

Liquid waste includes unused or spent solutions of Mart-1(27-35)(human), contaminated buffers, and rinsates from cleaning contaminated labware. The recommended approach is chemical inactivation to denature the peptide, followed by collection as hazardous chemical waste.

Chemical inactivation renders the peptide biologically inactive. Two common and effective methods are treatment with sodium hypochlorite (bleach) or sodium hydroxide (NaOH).

Method A: Sodium Hypochlorite (Bleach) Inactivation

• Prepare a 10% Bleach Solution: In a designated chemical fume hood, prepare a fresh 10% (v/v) solution of household bleach in water. This will yield a final sodium hypochlorite concentration of approximately 0.5-0.6%.

• Inactivate the Peptide Waste: Slowly and carefully add the liquid Mart-1(27-35)(human) waste to the bleach solution. A recommended ratio is 1 part peptide waste to 10 parts of the 10% bleach solution.

• Ensure Sufficient Contact Time: Gently swirl the mixture and allow it to stand for a minimum of 30 minutes to ensure complete inactivation. For concentrated peptide solutions, a longer contact time of at least one hour is recommended.

• Neutralization: Before collection, neutralize the chlorinated waste. This is a critical step to prevent the release of chlorine gas upon mixing with other acidic wastes. Neutralization can be achieved by the careful, slow addition of a reducing agent such as sodium thiosulfate solution until the residual chlorine is eliminated (this can be tested with potassium iodide-starch paper).

• Collection: Collect the neutralized, inactivated solution in a clearly labeled, leak-proof hazardous waste container. The label should indicate the contents, including the inactivated peptide and the neutralization agent used.

Method B: Sodium Hydroxide (NaOH) Inactivation

• Prepare a 1 M NaOH Solution: In a designated chemical fume hood, carefully prepare a 1 M solution of sodium hydroxide in water. Be aware that this process is exothermic.

• Inactivate the Peptide Waste: Slowly add the liquid Mart-1(27-35)(human) waste to the 1 M NaOH solution, again aiming for a 1:10 ratio of waste to inactivating solution.

• Ensure Sufficient Contact Time: Allow the mixture to stand for at least one hour to ensure peptide hydrolysis.

• Neutralization: Neutralize the basic solution to a pH between 6.0 and 8.0 by slowly adding a weak acid, such as 1 M hydrochloric acid (HCl). Monitor the pH using a calibrated pH meter.

• Collection: Collect the neutralized, inactivated solution in a designated hazardous waste container with a proper label detailing its contents.

Parameter	Sodium Hypochlorite (Bleach)	Sodium Hydroxide (NaOH)
Working Concentration	10% solution (0.5-0.6% sodium hypochlorite)	1 M
Waste to Solution Ratio	1:10	1:10
Minimum Contact Time	30 minutes	1 hour
Neutralization Agent	Sodium Thiosulfate	1 M Hydrochloric Acid

Solid Waste Disposal

Solid waste contaminated with Mart-1(27-35)(human) includes:

• Empty vials that contained the lyophilized powder.

• Contaminated pipette tips, microfuge tubes, and other plasticware.

• Contaminated gloves, absorbent paper, and other PPE.

Procedure for Solid Waste Collection:

• Segregation: Collect all solid waste contaminated with Mart-1(27-35)(human) in a dedicated, clearly labeled, leak-proof hazardous waste container. A sturdy, sealable plastic bag or a rigid container is recommended.

• Labeling: The container must be labeled as "Hazardous Waste" and should clearly indicate the presence of Mart-1(27-35)(human) peptide.

• Storage: Keep the solid waste container sealed when not in use and store it in a designated hazardous waste accumulation area within the laboratory.

• Disposal of Empty Vials: "RCRA empty" regulations may apply to the original vials. To be considered non-hazardous, a container must be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. However, it is often more practical and safer to dispose of the empty vials as hazardous solid waste.

Disposal of Trifluoroacetate (TFA) Salts

Mart-1(27-35)(human) is often supplied as a trifluoroacetate (TFA) salt. While the chemical inactivation procedures described above will also address the peptide component, it is important to be aware that TFA is a strong acid. The neutralization steps in the liquid waste disposal protocols are sufficient to manage the acidity of the TFA. The final waste should be labeled to indicate the presence of neutralized TFA.

Autoclaving: A Limited Application for Peptide Disposal

Autoclaving is a common method for sterilizing biological waste by using high-pressure steam to kill microorganisms.[5] While effective for deactivating infectious agents, its utility for the disposal of chemical waste like peptides is limited.

• Ineffectiveness for Chemical Degradation: Standard autoclaving cycles (e.g., 121°C for 30-60 minutes) are not designed to break down the chemical structure of a peptide into non-hazardous components.[6] The peptide may be denatured, but its primary amino acid sequence will likely remain intact.

• Potential for Aerosolization: Autoclaving liquids can create aerosols, which could pose an inhalation risk if the peptide has any sensitizing properties.

Recommendation: Autoclaving is not the recommended primary method for the disposal of Mart-1(27-35)(human) waste. Chemical inactivation is the preferred approach for liquid waste. If autoclaving is used to decontaminate other biological materials that have come into contact with the peptide, the autoclaved waste should still be collected and disposed of as hazardous chemical waste.

Final Disposal

All collected and properly labeled hazardous waste containing Mart-1(27-35)(human) must be disposed of through your institution's designated hazardous waste management program. Contact your EHS department to schedule a pickup.

Disposal Workflow Diagram

Caption: Decision workflow for the proper disposal of Mart-1(27-35)(human) waste.

References

• LKT Laboratories, Inc. (n.d.). Safety Data Sheet: Melanoma-associated Antigen Peptide 1 (27-35), human. Retrieved from [Link]

• University College London. (2023, January 17). Biological Waste Disposal. UCL Safety Services. Retrieved from [Link]

• Stericycle. (n.d.). Autoclaves for Medical Waste 101. Retrieved from [Link]

• University of Tennessee, Knoxville. (n.d.). Autoclave Validation for Biohazardous Waste Treatment. Biosafety Program. Retrieved from [Link]

• MIT Environmental Health & Safety. (n.d.). Chemical Waste. Retrieved from [Link]

• The Ohio State University Environmental Health and Safety. (n.d.). Chemical Waste Management Reference Guide. Retrieved from [Link]

• The University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]

• University of Texas at Austin Environmental Health and Safety. (n.d.). Chemical Waste. Retrieved from [Link]

Sources

• 1. peptide.com [peptide.com]
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• 3. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
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